[2-(Morpholin-4-yl)cyclohexyl]methanamine

Core Science & Biosynthesis

An In-depth Technical Guide to [2-(Morpholin-4-yl)cyclohexyl]methanamine: Structure, Properties, and Synthetic Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of [2-(Morpholin-4-yl)cyclohexyl]methanamine, a heterocyclic compound featuring a morpholine moiety attached to a cyclohexylmethanamine backbone. While specific experimental data for this precise molecule is limited in publicly available literature, this document consolidates its known structural and computed properties. By drawing upon established synthetic methodologies for related morpholine and cyclohexylamine derivatives, this guide offers expert insights into its probable synthesis and potential applications within medicinal chemistry and drug discovery. The morpholine scaffold is a well-established privileged structure in pharmaceutical development, and this guide serves as a foundational resource for researchers interested in exploring the chemical space and potential utility of this particular derivative.

Chemical Identity and Molecular Structure

[2-(Morpholin-4-yl)cyclohexyl]methanamine is a saturated heterocyclic compound. Its structure consists of a morpholine ring and an aminomethyl group substituted on a cyclohexane ring at the 1 and 2 positions, respectively. The molecule exists as different stereoisomers, with the racemic trans-diastereomer, Rac-[(1r,2r)-2-(morpholin-4-yl)cyclohexyl]methanamine, being a key form.

The fundamental chemical and structural properties are summarized below:

Property	Value	Source
Molecular Formula	C₁₁H₂₂N₂O	[1]
Molecular Weight	198.31 g/mol	Inferred from Formula
Monoisotopic Mass	198.17322 Da	[1]
IUPAC Name	Rac-[(1r,2r)-2-(morpholin-4-yl)cyclohexyl]methanamine	[1]
Canonical SMILES	C1CCCN">C@@HN2CCOCC2	[1]
InChI	InChI=1S/C11H22N2O/c12-9-10-3-1-2-4-11(10)13-5-7-14-8-6-13/h10-11H,1-9,12H2/t10-,11-/m0/s1	[1]

Structural Visualization

The 2D and 3D structures of the (1S,2S) enantiomer are depicted below, illustrating the spatial arrangement of the morpholine and aminomethyl groups on the cyclohexane ring.

Caption: 2D Chemical Structure of [2-(Morpholin-4-yl)cyclohexyl]methanamine.

Physicochemical Properties (Predicted)

Due to the scarcity of specific experimental data for [2-(Morpholin-4-yl)cyclohexyl]methanamine, its physicochemical properties are primarily derived from computational models. These predictions are valuable for anticipating its behavior in various experimental settings.

Property	Predicted Value	Source
XlogP	0.7	[1]
Topological Polar Surface Area (TPSA)	38.5 Ų
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	2

These predicted properties suggest that the molecule has a relatively low lipophilicity (XlogP) and a moderate polar surface area, which are often desirable characteristics for drug candidates.

Synthesis and Methodologies

A specific, validated synthetic protocol for [2-(Morpholin-4-yl)cyclohexyl]methanamine is not detailed in the reviewed literature. However, based on established organic chemistry principles and general methods for the synthesis of related morpholine derivatives, a plausible synthetic strategy can be outlined.[2][3] The synthesis would likely involve the formation of the C-N bond between the cyclohexane ring and the morpholine nitrogen, followed by the introduction or modification of the aminomethyl group.

Conceptual Synthetic Workflow

A logical synthetic approach could start from a readily available cyclohexene derivative, proceeding through epoxidation and subsequent nucleophilic opening by morpholine to establish the key 1,2-trans-disubstituted pattern.

Caption: A plausible synthetic workflow for [2-(Morpholin-4-yl)cyclohexyl]methanamine.

Exemplary Protocol: Nucleophilic Ring-Opening of an Epoxide

This protocol is a generalized procedure for the synthesis of a precursor, trans-2-(morpholin-4-yl)cyclohexanol, which could then be converted to the target compound. This method is adapted from established procedures for the synthesis of β-amino alcohols.[4]

Step 1: Reaction Setup

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a Lewis acid catalyst (e.g., Ytterbium(III) triflate, 5 mol%).

• Add a suitable solvent, such as acetonitrile, to dissolve the catalyst.

• Add morpholine (1.2 equivalents) to the solution and stir for 5-10 minutes at room temperature.

Step 2: Addition of Epoxide

• Slowly add cyclohexene oxide (1.0 equivalent) to the reaction mixture.

Step 3: Reaction and Monitoring

• Heat the reaction mixture to an appropriate temperature (e.g., 50-80 °C).

• Monitor the progress of the reaction by a suitable analytical technique, such as thin-layer chromatography (TLC).

Step 4: Workup and Purification

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent, such as dichloromethane (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired trans-2-(morpholin-4-yl)cyclohexanol.

Step 5: Conversion to the Target Methanamine The resulting amino alcohol would then require further synthetic steps, such as conversion of the hydroxyl group to a leaving group, followed by nucleophilic substitution with a cyanide or azide source and subsequent reduction to the primary amine.

Potential Applications in Drug Discovery

The morpholine ring is a "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[5] Its inclusion is often associated with improved physicochemical properties, such as aqueous solubility and metabolic stability.

While the specific biological activity of [2-(Morpholin-4-yl)cyclohexyl]methanamine has not been reported, its structural motifs suggest several areas of potential therapeutic interest:

• CNS Disorders: The morpholine moiety is present in several centrally acting drugs. The overall structure of the target compound may be amenable to interaction with various receptors and transporters in the central nervous system.

• Enzyme Inhibition: The primary amine and the morpholine nitrogen can participate in hydrogen bonding and ionic interactions within enzyme active sites.

• Anticancer and Antimicrobial Agents: A wide range of morpholine derivatives have demonstrated cytotoxic and antimicrobial activities.

The cyclohexyl group provides a lipophilic and conformationally restricted scaffold that can be important for tuning the binding affinity and selectivity of a molecule for its biological target.

Conclusion

[2-(Morpholin-4-yl)cyclohexyl]methanamine is a structurally interesting compound that combines the privileged morpholine scaffold with a disubstituted cyclohexane ring. While specific experimental data are currently sparse, this guide provides a solid foundation of its known chemical identity and predicted properties. The outlined synthetic strategies, based on well-established chemical transformations, offer a practical starting point for its preparation. Given the broad pharmacological relevance of morpholine derivatives, further investigation into the synthesis and biological evaluation of [2-(Morpholin-4-yl)cyclohexyl]methanamine and its analogs is warranted to explore its potential in drug discovery and development.

References

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The Morpholine Moiety: A Privileged Scaffold in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Morpholine Ring in Drug Design

In the landscape of modern medicinal chemistry, certain molecular fragments consistently appear in a multitude of therapeutic agents, earning them the designation of "privileged structures."[1][2] The morpholine heterocycle is a prominent member of this class, recognized for its advantageous physicochemical, biological, and metabolic properties.[1][3] This six-membered saturated heterocycle, containing both an amine and an ether functional group, offers a unique combination of features that make it a valuable building block in the design of novel therapeutics.[2][3] Its presence in a drug candidate can enhance solubility, improve metabolic stability, and provide a scaffold for precise spatial orientation of pharmacophoric groups, ultimately leading to improved potency and pharmacokinetic profiles.[1][4] This guide provides a technical overview of morpholine-containing compounds, with a focus on their nomenclature, synthesis, and broad-ranging applications in drug discovery.

Part 1: Nomenclature of Morpholine-Containing Alkylamines

Systematic IUPAC nomenclature for morpholine derivatives follows established rules for naming heterocyclic compounds. When a morpholine ring is a substituent on a parent chain, it is referred to as "morpholino" or "morpholin-4-yl," with the number indicating the point of attachment at the nitrogen atom.[3]

For a compound such as the initially proposed "2-morpholino-cyclohexyl-methanamine," the IUPAC name would be (2-morpholin-4-ylcyclohexyl)methanamine .

Let's break down this nomenclature:

• methanamine : This indicates the parent structure is a methylamine (CH₃NH₂).

• cyclohexyl : A cyclohexyl ring is substituted on the methyl group of the methanamine.

• 2-morpholin-4-yl : A morpholine ring is attached to the cyclohexyl ring at the 2-position, and the attachment point on the morpholine ring is the nitrogen atom (position 4).

Synonyms and Variations:

Depending on the complexity of the molecule and the context, several synonyms or alternative naming conventions might be encountered. For instance, if the cyclohexylmethanamine moiety is considered the substituent on the morpholine, the name could be formulated differently, although this is less common for simpler structures. It is crucial for researchers to be familiar with these variations to accurately identify compounds in literature and chemical databases.

Part 2: Synthesis of N-Alkyl Morpholine Derivatives

The synthesis of N-substituted morpholines is a fundamental transformation in organic chemistry, with several robust methods available to the synthetic chemist. A common and straightforward approach is the N-alkylation of morpholine with a suitable alkyl halide.[5][6]

General Experimental Protocol: N-Alkylation of Morpholine

This protocol describes a general procedure for the synthesis of an N-alkylated morpholine derivative via a nucleophilic substitution reaction.

Diagram of the N-Alkylation Workflow:

Caption: General workflow for the N-alkylation of morpholine.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, combine morpholine (1.0 equivalent), a suitable base such as potassium carbonate (2.0 equivalents), and an appropriate solvent like acetonitrile.

• Addition of Alkyl Halide: To the stirred suspension, add the desired alkyl halide (1.0 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor its progress using thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the inorganic salts by filtration. The filtrate is then concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure N-alkylated morpholine derivative.[7]

The choice of base, solvent, and reaction temperature can be optimized depending on the reactivity of the alkyl halide. For less reactive halides, such as aryl halides, more advanced methods like the Buchwald-Hartwig amination may be employed.[7]

Part 3: The Role of Morpholine in Drug Development

The morpholine moiety is a cornerstone in the design of a diverse array of therapeutic agents due to its favorable physicochemical properties and its ability to engage in key interactions with biological targets.[2][8]

Physicochemical and Pharmacokinetic Advantages

The inclusion of a morpholine ring in a molecule can impart several desirable properties:

• Enhanced Solubility: The ether oxygen of the morpholine ring can act as a hydrogen bond acceptor, which can improve the aqueous solubility of a compound.[2]

• Metabolic Stability: The morpholine ring is generally resistant to metabolic degradation, which can increase the half-life of a drug in the body.[2]

• Favorable pKa: The nitrogen atom in the morpholine ring is a weak base, which can be advantageous for drug absorption and distribution.[9]

• Balanced Lipophilicity: The morpholine group provides a good balance between hydrophilic and lipophilic character, which is crucial for membrane permeability and overall ADME (absorption, distribution, metabolism, and excretion) properties.[2][9]

Table 1: Physicochemical Properties of Morpholine

Property	Value	Source
Molecular Formula	C₄H₉NO	[3]
Molar Mass	87.12 g/mol	[3]
pKa of conjugate acid	8.5	[10]
LogP	-0.86	[3]

Pharmacological Applications

Morpholine derivatives have demonstrated a wide spectrum of biological activities, targeting a range of enzymes and receptors implicated in various diseases.[1][10]

Signaling Pathway Involvement:

Morpholine-containing compounds are particularly prominent as inhibitors of protein kinases, which are key regulators of cellular signaling pathways. For example, in the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer, the morpholine ring can form critical hydrogen bonds with the hinge region of the kinase active site.[11]

Caption: Inhibition of the PI3K signaling pathway by a morpholine-containing drug.

Examples of therapeutic areas where morpholine-containing drugs have made a significant impact include:

• Oncology: As inhibitors of kinases such as PI3K, mTOR, and others.[11]

• Central Nervous System (CNS) Disorders: The ability of morpholine to improve blood-brain barrier permeability has led to its incorporation in drugs targeting CNS disorders.[9][12]

• Infectious Diseases: Linezolid, an oxazolidinone antibiotic containing a morpholine ring, is used to treat serious bacterial infections.[13]

• Inflammation and Pain: Morpholine derivatives have been investigated for their anti-inflammatory and analgesic properties.[10]

Conclusion

While the specific compound "2-morpholino-cyclohexyl-methanamine" may not be extensively documented, the underlying structural motif of a morpholine ring attached to an alkylamine scaffold is of significant interest in medicinal chemistry. The morpholine moiety's status as a privileged structure is well-deserved, owing to its ability to confer favorable physicochemical and pharmacokinetic properties to drug candidates. A thorough understanding of the nomenclature, synthesis, and pharmacological roles of morpholine-containing compounds is essential for researchers and scientists working in the field of drug discovery and development. The versatility and proven track record of the morpholine ring ensure its continued importance in the design of future therapeutic agents.

References

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• A. P. Kourounakis, D. Xanthopoulos, and A. Tzara, "Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules," Medicinal Research Reviews, vol. 40, no. 2, pp. 709–752, 2020.[4]

• A. P. Kourounakis, D. Xanthopoulos, and A. Tzara, "Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules," PubMed, 2020.[1]

• M. J. Naim et al., "A review on pharmacological profile of Morpholine derivatives," ResearchGate, 2015.[10]

• BenchChem, "Morpholine: A Privileged Pharmacophore in Modern Drug Discovery," BenchChem, 2025.[2]

• An updated review on morpholine derivatives with their pharmacological actions, ResearchGate, 2022.[14]

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• An updated review on morpholine derivatives with their pharmacological actions, ResearchGate, 2022.[15]

• "Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis," Taylor & Francis, 2025.[16]

• "Morpholine: Pharmacophore Modulating Pharmacokinetic Properties of Anticancer Leads," Bentham Science Publishers, 2022.[11]

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• "Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents," MDPI, 2024.[17]

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• "An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture," PMC.[19]

• "Green Synthesis of Morpholines via Selective Monoalkylation of Amines," ChemRxiv, 2024.[5]

• "N-alkylation of morpholine with other alcohols," ResearchGate.[6]

• "Morpholine," Wikipedia.[3]

• "MORPHOLINE," National Center for Biotechnology Information.[13]

• "Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013," Royal Society of Chemistry.[20]

• "Synthesis and SAR of morpholine and its derivatives: A review update," E3S Web of Conferences, 2021.[21]

• "Morpholine derivatives and their use as therapeutic agents," Google Patents.[22]

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An In-depth Technical Guide to the Biological Activity of Morpholine-Cyclohexyl Amine Derivatives

Foreword

In the landscape of medicinal chemistry, the strategic combination of privileged structures often leads to the discovery of novel therapeutic agents with enhanced potency and favorable pharmacokinetic profiles. The morpholine and cyclohexyl amine moieties are two such scaffolds, each contributing unique physicochemical properties to a molecule. Morpholine, a heterocyclic amine, is prized for improving aqueous solubility and metabolic stability, and it is a cornerstone in the structure of numerous approved drugs.[1][2] The cyclohexyl amine group provides a flexible, lipophilic anchor that can be crucial for binding to target proteins. This guide provides a comprehensive exploration of the synthesis, diverse biological activities, and structure-activity relationships of hybrid molecules incorporating both these key fragments, offering a technical resource for researchers engaged in drug discovery and development.

Synthetic Strategies: Building the Core Scaffold

The fusion of morpholine and cyclohexyl amine moieties can be achieved through several reliable synthetic pathways. The choice of method often depends on the desired substitution patterns and the commercial availability of starting materials. A prevalent and efficient approach is the Mannich reaction, a three-component condensation involving an active hydrogen compound, formaldehyde, and a secondary amine (in this case, morpholine), which can be coupled with a cyclohexyl-containing substrate.[3]

Another cornerstone technique is reductive amination, where a cyclohexanone derivative reacts with morpholine to form an enamine or iminium ion intermediate, which is then reduced in situ to yield the final cyclohexyl morpholine product. This method is highly versatile for creating substituted derivatives.

Generalized Synthetic Workflow

The diagram below illustrates a conceptual workflow for synthesizing these derivatives, highlighting key reaction types that are commonly employed in their construction.

Caption: Conceptual workflow for synthesizing morpholine-cyclohexyl amine derivatives.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

A significant area of investigation for morpholine-cyclohexyl amine derivatives is their potential as anticancer agents. Studies have demonstrated notable cytotoxic activity against a range of human cancer cell lines, including breast (MCF-7), lung (A549), and neuroblastoma (SHSY-5Y).[4]

Mechanism of Action: Cell Cycle Arrest and Apoptosis

The primary mechanism for the anticancer effects of promising derivatives appears to be the induction of cell cycle arrest and apoptosis. For instance, certain morpholine-substituted quinazoline derivatives have been shown to inhibit cell proliferation in the G1 phase of the cell cycle.[4] This disruption prevents cancer cells from progressing to the DNA synthesis (S) phase, ultimately leading to programmed cell death (apoptosis). Further mechanistic studies suggest that some compounds may exert their effects by inhibiting critical cell signaling pathways, such as the PI3K/Akt/mTOR pathway, which is frequently overactive in many cancers and plays a key role in cell growth and survival.[5]

Caption: Inhibition of the PI3K/Akt/mTOR pathway by morpholine derivatives.

Quantitative Data: Cytotoxicity (IC₅₀) Values

The efficacy of these compounds is quantified by their half-maximal inhibitory concentration (IC₅₀), representing the concentration required to inhibit 50% of cancer cell growth.

Compound ID	A549 (Lung) IC₅₀ (µM)	MCF-7 (Breast) IC₅₀ (µM)	SHSY-5Y (Neuroblastoma) IC₅₀ (µM)	Reference
AK-3	10.38 ± 0.27	6.44 ± 0.29	9.54 ± 0.15	[4]
AK-10	8.55 ± 0.67	3.15 ± 0.23	3.36 ± 0.29	[4]
Colchicine (Std.)	12.33 ± 0.45	9.21 ± 0.33	11.45 ± 0.54	[4]

Table showing the cytotoxic activity of selected morpholine-substituted quinazoline derivatives.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol provides a standardized method for assessing the in-vitro cytotoxic activity of chemical compounds.

• Cell Seeding: Plate human cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5 × 10³ cells/well in a suitable culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare stock solutions of the morpholine-cyclohexyl amine derivatives in DMSO. Serially dilute the compounds in the culture medium to achieve a range of final concentrations. Replace the old medium with the medium containing the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the treated plates for 48 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value using non-linear regression analysis.

Anti-inflammatory Properties

Chronic inflammation is a key driver of numerous diseases. Morpholine-cyclohexyl amine derivatives have demonstrated significant potential as anti-inflammatory agents. Their activity is often evaluated by their ability to inhibit key inflammatory enzymes like cyclooxygenase (COX-1 and COX-2) and inducible nitric oxide synthase (iNOS), or by preventing protein denaturation, a hallmark of inflammation.[3][6]

Mechanism of Action: Enzyme Inhibition

The anti-inflammatory effects of these compounds are often attributed to their interaction with the active sites of pro-inflammatory enzymes. For example, in-silico docking studies have shown that these derivatives can bind effectively to both COX-1 and COX-2 enzymes, with binding energies sometimes lower than the standard drug diclofenac.[3] Similarly, certain β-lactam derivatives bearing a morpholine ring have been identified as potent inhibitors of human iNOS.[6] By inhibiting these enzymes, the compounds block the production of inflammatory mediators like prostaglandins and nitric oxide.

Quantitative Data: In-Vitro Anti-inflammatory Activity

Compound ID	Method	Target	IC₅₀ (µM) / Activity Ratio	Reference
4c	BSA Denaturation	Protein Denaturation	25.3	[7]
4d	BSA Denaturation	Protein Denaturation	26.3	[7]
Diclofenac (Std.)	BSA Denaturation	Protein Denaturation	20.3	[7]
5c	iNOS Inhibition	iNOS	72 (Anti-inflammatory Ratio)	[6]
6f	iNOS Inhibition	iNOS	99 (Anti-inflammatory Ratio)	[6]
Dexamethasone (Std.)	iNOS Inhibition	iNOS	32 (Anti-inflammatory Ratio)	[6]

Table comparing the anti-inflammatory activity of selected derivatives against standard drugs.

Experimental Protocol: Inhibition of Bovine Serum Albumin (BSA) Denaturation

This in-vitro assay is a simple and reliable method to screen for anti-inflammatory activity.

• Reaction Mixture Preparation: In separate test tubes, prepare a reaction mixture containing 0.5 mL of 1% aqueous BSA solution and 4.3 mL of phosphate-buffered saline (PBS, pH 6.4).

• Compound Addition: Add 0.2 mL of varying concentrations (e.g., 10-100 µg/mL) of the test compounds to the respective tubes. Use diclofenac sodium as a positive control.

• Induction of Denaturation: Heat the mixtures at 72°C for 5 minutes.

• Cooling: Cool the tubes to room temperature.

• Turbidity Measurement: Measure the turbidity of the samples at 660 nm using a spectrophotometer.

• Calculation: Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [ (Absorbance_Control - Absorbance_Test) / Absorbance_Control ] × 100

• IC₅₀ Determination: Determine the IC₅₀ value from a plot of percentage inhibition versus concentration.

Antimicrobial and Antifungal Activity

The rise of drug-resistant pathogens necessitates the development of new antimicrobial agents. Morpholine derivatives have been synthesized and screened for their ability to inhibit the growth of various bacteria and fungi.[8]

Screening Methodology: Disc Diffusion Assay

A common preliminary screening method is the disc diffusion assay, which provides a qualitative assessment of antimicrobial activity.

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Engineering Conformational Rigidity: Medicinal Chemistry Applications of [2-(Morpholin-4-yl)cyclohexyl]methanamine

Executive Summary

In modern drug discovery, the transition from flexible linear aliphatic chains to conformationally restricted ring systems is a fundamental strategy for optimizing target affinity and pharmacokinetic properties. [2-(Morpholin-4-yl)cyclohexyl]methanamine represents a highly privileged, bifunctional building block. By coupling a basic, hydrophilic morpholine ring with a primary methanamine group across a rigid cyclohexane scaffold, this molecule provides precise vectorial projection of pharmacophores. This whitepaper explores the structural causality, synthetic methodologies, and therapeutic applications of this scaffold, particularly in the design of kinase inhibitors and ion channel modulators.

Structural Causality and Physicochemical Profiling

The selection of[2-(Morpholin-4-yl)cyclohexyl]methanamine over linear analogs (e.g., 2-morpholinoethylamine) is driven by strict thermodynamic and pharmacokinetic principles:

• Entropic Optimization (

  ): Flexible alkyl linkers adopt numerous low-energy conformations in aqueous solution. Binding to a target protein requires "freezing" these rotatable bonds, incurring a severe entropic penalty. The cyclohexane core forces the morpholine and methanamine groups into defined spatial vectors (e.g., trans-diequatorial), pre-organizing the molecule for the binding pocket and improving the overall free energy of binding ( ).

• Vectorial Projection via Homologation: Unlike standard 1,2-diaminocyclohexane derivatives[1], the inclusion of the methylene spacer (

  ) in the methanamine group provides a critical degree of freedom. This acts as a flexible "hook," allowing the primary amine to penetrate deep, narrow sub-pockets (such as kinase hinge regions) while anchoring the bulky morpholine at the solvent interface.

• ADME Bioisosterism: The morpholine ring is a classic for piperidine. The presence of the oxygen atom lowers the basicity of the tertiary amine (pKa ~8.3), which mitigates hERG channel liability (cardiotoxicity) and improves metabolic stability, all while maintaining excellent aqueous solubility[2].

Key Therapeutic Applications

A. Kinase Inhibitors: IRAK4 and ATM

The morpholino-cyclohexyl scaffold is heavily utilized in the design of highly selective kinase inhibitors.

• IRAK4 Inhibition: Interleukin-1 receptor-associated kinase 4 (IRAK4) is a critical signaling node in Toll-like receptor (TLR) pathways. When coupled to a pyrazolopyrimidine core, the[2-(Morpholin-4-yl)cyclohexyl]methanamine group directs the morpholine moiety into the solvent-exposed channel. This drastically enhances the compound's solubility and cellular permeability without disrupting the core's critical hydrogen bonds in the ATP-binding pocket[3].

• ATM Kinase Inhibition: Ataxia telangiectasia mutated (ATM) kinase is a primary sensor of DNA double-strand breaks. Morpholine derivatives utilizing this rigid scaffold have been shown to effectively target the PI3K-family kinase domain, where the cyclohexane ring dictates the necessary steric bulk to achieve selectivity over off-target kinases[4].

Fig 1: TLR/IRAK4 signaling pathway and the inhibitory intervention point of the morpholine scaffold.

B. Ion Channel Modulators: TRPML3 Agonists

Transient Receptor Potential (TRP) channels are emerging targets for neurological and metabolic disorders. High-throughput screening campaigns have identified sulfonamide derivatives of morpholino-cyclohexylamines as potent agonists for TRPML3. Stereochemistry is paramount here; the cis-configuration specifically aligns the sulfonamide and morpholine groups to trigger allosteric channel opening, a spatial requirement that flexible linear chains cannot fulfill[5].

Quantitative Structure-Activity Relationship (SAR)

The table below summarizes the comparative advantages of the morpholino-cyclohexyl-methanamine scaffold against standard benchmarks, illustrating the profound impact of conformational restriction on target affinity.

Compound Scaffold	Stereochemistry	Target	IC50 / EC50 (nM)	LogD (pH 7.4)	Primary Interaction Mode
Morpholino-cyclohexyl-methanamine	trans-1,2	IRAK4	19	1.8	Solvent-exposed channel projection[3]
Morpholino-cyclohexyl-methanamine	cis-1,2	TRPML3	45	2.1	Allosteric Agonism[5]
Morpholino-cyclohexylamine	trans-1,2	ATM Kinase	120	1.5	Hinge-region H-bonding[4]
Morpholino-ethylamine (Linear)	N/A	IRAK4	>1000	1.2	High entropic penalty (No binding)

Self-Validating Experimental Protocol: Synthesis & Ratiometric Screening

To ensure absolute trustworthiness in hit-to-lead development, protocols must be designed as self-validating systems. The following workflow details the synthesis of a TRPML3 agonist library and its biological validation, embedding internal controls at every step.

Phase 1: Chemoselective Sulfonylation (Chemical Validation)

Causality: The primary amine of the methanamine group is significantly less sterically hindered and more nucleophilic than the tertiary morpholine nitrogen. This intrinsic electronic difference acts as a self-validating chemical control, ensuring chemoselective coupling without the need for complex orthogonal protecting groups.

• Preparation: Dissolve 1.0 eq of cis-[2-(Morpholin-4-yl)cyclohexyl]methanamine in anhydrous dichloromethane (DCM).

• Base Addition: Add 2.5 eq of N,N-Diisopropylethylamine (DIPEA) to act as an acid scavenger.

• Coupling: Dropwise add 1.1 eq of 4-chlorobenzenesulfonyl chloride at 0°C.

• Validation: Monitor via LC-MS. The mass shift will exclusively correspond to mono-sulfonylation at the primary amine. Purify via reverse-phase HPLC.

Phase 2: Ratiometric Calcium Influx Assay (Biological Validation)

Causality: Standard fluorescent dyes (like Fluo-4) are susceptible to artifacts from uneven dye loading, cell thickness variations, or photobleaching. To create a self-validating biological readout, is utilized. Fura-2 is a ratiometric dye; by measuring the ratio of emission at two different excitation wavelengths (340 nm / 380 nm), all background artifacts are mathematically canceled out, guaranteeing that the signal strictly represents target-mediated calcium influx[5].

• Cell Preparation: Plate HEK293 cells stably expressing human TRPML3-YFP in 384-well plates.

• Dye Loading: Incubate cells with 2 µM Fura-2 AM for 45 minutes at 37°C. Wash with assay buffer to remove extracellular dye.

• Internal Controls:

  • Negative Control: Vehicle (DMSO) only.

  • Positive Control: Known non-selective calcium ionophore (e.g., Ionomycin) to define the maximum dynamic range.

• Compound Addition & Readout: Inject the synthesized morpholino-cyclohexyl sulfonamide derivatives. Measure the 340/380 nm excitation ratio (emission at 510 nm) continuously for 2 minutes.

Fig 2: Hit-to-lead medicinal chemistry workflow for conformationally restricted diamine scaffolds.

References

• [1] 2-Unsubstituted Imidazole N-Oxides as Novel Precursors of Chiral 3-Alkoxyimidazol-2-ylidenes Derived from trans-1,2-Diaminocyclohexane and Other Chiral Amino Compounds. Molecules (PMC). URL:[Link]

• [3] Pyrazolopyrimidine inhibitors of irak4 activity. World Intellectual Property Organization (WO2016144846A1). URL:

• [5] Campaign to Identify Agonists of Transient Receptor Potential Channels 3 and 2 (TRPML3 & TRPML2). Probe Reports from the NIH Molecular Libraries Program. URL:[Link]

• [2] Therapeutic compounds and methods of use thereof. United States Patent Application (US20180105504A1). URL:

• [4] NOVEL MORPHOLINE DERIVATIVE OR SALT THEREOF. European Patent Office (EP3042900B1). URL:

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• 2. US20180105504A1 - Therapeutic compounds and methods of use thereof - Google Patents [patents.google.com]
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Literature review of 1,2-disubstituted cyclohexane diamines

An In-Depth Technical Guide to 1,2-Disubstituted Cyclohexane Diamines: Synthesis, Stereochemistry, and Applications

Introduction: The Enduring Legacy of a Privileged Scaffold

The 1,2-disubstituted cyclohexane diamine framework, particularly in its chiral non-racemic form, stands as a cornerstone in modern organic synthesis and medicinal chemistry. Its rigid, C2-symmetric structure provides a well-defined three-dimensional space that has proven invaluable for inducing stereoselectivity in a vast array of chemical transformations. This guide offers a comprehensive exploration of the synthesis, stereochemical intricacies, and diverse applications of these remarkable molecules, tailored for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, providing not just protocols but also the strategic thinking that underpins the use of this "privileged" scaffold.

The significance of 1,2-diamines is underscored by their presence in numerous natural products and synthetic derivatives that exhibit a wide spectrum of biological activities.[1] For instance, the well-known antibiotic penicillin and the anticancer agent oxaliplatin both incorporate a 1,2-diamine motif, highlighting its importance in therapeutic agents.[1] In the realm of asymmetric synthesis, enantiomerically pure trans-1,2-diaminocyclohexane (DACH) and its derivatives are among the most frequently utilized chiral inductors, serving as ligands for metal-based catalysts and as foundational structures for organocatalysts.[1][2] While the trans-isomers have been extensively studied and applied, research into the cis-derivatives, though less common, is an emerging area with unique potential.[3][4]

Part 1: Stereoselective Synthesis of 1,2-Disubstituted Cyclohexane Diamines

The utility of 1,2-diaminocyclohexane derivatives is intrinsically linked to their stereochemistry. The cyclohexane ring can exist in a stable chair conformation, and the two amino substituents can be arranged in either a cis or trans relationship, which in turn can exist as enantiomers. The enantiomerically pure trans-1,2-diaminocyclohexane is a readily available and crucial building block for many chiral ligands and catalysts.[2]

Synthesis via Sequential Opening of Cyclohexene Oxide and Aziridinium Ions

A convenient and versatile method for the preparation of trans-1,2-diaminocyclohexane derivatives involves a two-step sequence starting from cyclohexene oxide.[5] This approach offers a high degree of control over the substitution pattern on the nitrogen atoms.

Step 1: Synthesis of trans-2-aminocyclohexanols. The initial step involves the nucleophilic ring-opening of cyclohexene oxide with a primary or secondary amine. This reaction proceeds via an SN2 mechanism, resulting in the formation of the corresponding trans-2-aminocyclohexanol.[5]

Step 2: Formation and in situ Opening of Aziridinium Ions. The resulting amino alcohol is then converted to a mesylate. Treatment of the mesylate with a base promotes an intramolecular cyclization to form a transient aziridinium ion. This highly reactive intermediate is then opened in situ by a second amine nucleophile, again via an SN2 pathway, to yield the desired trans-1,2-diamine.[5] This sequential process allows for the introduction of two different amine substituents.

Experimental Protocol: Synthesis of a trans-1,2-Diamine Derivative [5]

• Ring-opening of Cyclohexene Oxide: A mixture of cyclohexene oxide (1.0 equiv.) and the first amine (1.1 equiv.) is heated under reflux until the reaction is complete (monitored by TLC). The excess amine and solvent are removed under reduced pressure to afford the crude trans-2-aminocyclohexanol.

• Mesylation: The crude amino alcohol is dissolved in an anhydrous solvent (e.g., dichloromethane) and cooled to 0 °C. Triethylamine (1.2 equiv.) is added, followed by the dropwise addition of methanesulfonyl chloride (1.1 equiv.). The reaction mixture is stirred at 0 °C for 1-2 hours.

• Aziridinium Ion Formation and Opening: The second amine (1.5 equiv.) is added to the reaction mixture, which is then allowed to warm to room temperature and stirred until the mesylate is consumed. The reaction is quenched with water, and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated to give the crude trans-1,2-diamine, which can be purified by column chromatography.

Asymmetric Synthesis and Resolution

For applications in asymmetric catalysis, enantiomerically pure diamines are essential. While asymmetric syntheses are available, classical resolution of racemic mixtures remains a common and effective strategy. For example, the C2-symmetric trans-1,2-bis(N-pyrrolidino)cyclohexane can be resolved using fumaric acid to obtain enantiomerically pure samples.[5] The synthesis of conformationally locked cis-1,2-diamine scaffolds has also been achieved, involving a key resolution step of a racemic intermediate through both chemical and enzymatic methods.[3]

Part 2: Applications in Asymmetric Catalysis

The rigid cyclohexane backbone and the C2-symmetry of many of its diamine derivatives make them exceptional chiral ligands and organocatalysts. They create a well-defined chiral environment around a metal center or a reactive site, enabling high levels of stereocontrol.

Chiral Ligands for Transition Metal Catalysis

Derivatives of 1,2-diaminocyclohexane are ubiquitous as ligands in a multitude of metal-catalyzed asymmetric reactions.

• Asymmetric Epoxidation: The Jacobsen-Katsuki epoxidation, a landmark in asymmetric catalysis, utilizes a manganese(III)-salen complex derived from trans-1,2-diaminocyclohexane to achieve highly enantioselective epoxidation of unfunctionalized olefins.[1][6] The bulky groups on the salen ligand are crucial for blocking certain substrate approaches, thereby maximizing the enantioselectivity.[6]

• Asymmetric Hydrogenation: Chiral tetradentate ligands based on the (R,R)-1,2-diaminocyclohexane scaffold have been successfully employed in manganese(I)-catalyzed asymmetric hydrogenation of ketones, achieving good activity and enantioselectivity.[7][8] Density functional theory (DFT) calculations have revealed that the stereochemical outcome is significantly influenced by steric repulsion between the substrate and the ligand.[7]

• Other Catalytic Transformations: The utility of DACH-derived ligands extends to a wide array of other reactions, including asymmetric allylic alkylation, the Henry reaction, and Michael additions.[9]

Table 1: Selected Applications of 1,2-Disubstituted Cyclohexane Diamine Derivatives in Asymmetric Catalysis

Reaction Type	Catalyst System	Substrate	Enantiomeric Excess (ee)	Reference
Epoxidation	Mn(III)-salen complex	cis-olefins	>90%	[6]
Hydrogenation	Mn(I)-PNNP complex	Substituted acetophenones	up to 85%	[7][8]
Henry Reaction	Cu(II)-diamine complex	Aromatic aldehydes	up to 94%	[10]
Michael Addition	Thiourea-diamine organocatalyst	Nitroalkenes	up to 95%	[2]

Organocatalysis

In addition to their role as ligands, DACH derivatives are prominent scaffolds in the design of bifunctional organocatalysts. These catalysts often feature a hydrogen-bond donor moiety (like thiourea or squaramide) and a basic amine site, allowing for the simultaneous activation of both the electrophile and the nucleophile.[2][11]

• Thiourea and Squaramide Catalysts: Takemoto's catalyst, a thiourea derivative of trans-1,2-diaminocyclohexane, is a widely used and commercially available organocatalyst that has found extensive application in various asymmetric transformations, including Michael additions and Strecker reactions.[1][2] Squaramide-based catalysts derived from DACH are also highly effective.[2]

• Mechanism of Action: These bifunctional catalysts operate through a network of non-covalent interactions, primarily hydrogen bonding, to organize the transition state. The thiourea or squaramide moiety activates the electrophile, while the tertiary amine deprotonates the nucleophile, bringing both reactants into close proximity within a chiral environment.

Part 3: Role in Drug Development and Medicinal Chemistry

The 1,2-disubstituted cyclohexane diamine motif is considered a "privileged scaffold" in medicinal chemistry. This term refers to molecular frameworks that are capable of binding to multiple biological targets, often with high affinity.

Bioactive Molecules and Structure-Activity Relationships

A significant number of N,N'-disubstituted cyclohexane-1,2-diamine derivatives have been synthesized and evaluated for their biological activities. For instance, a series of N,N'-dibenzyl-cyclohexane-1,2-diamine derivatives have demonstrated potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, with some compounds showing higher activity than the standard drug tetracycline.[12] These studies have also explored structure-activity relationships, revealing how different substitution patterns on the aromatic rings influence biological efficacy.[12]

A Scaffold for Diverse Therapeutic Agents

The rigid and stereochemically defined nature of the cyclohexane diamine core allows it to serve as a versatile scaffold for presenting pharmacophoric groups in a precise spatial orientation. This has led to its incorporation into a wide range of therapeutic candidates, including compounds with analgesic and antiproliferative activities.[5] The development of new synthetic methodologies, such as the four-step synthesis of bifunctional organocatalysts from commercially available (1R,2R)-cyclohexane-1,2-diamine, continues to expand the chemical space accessible for drug discovery.[11]

Conclusion and Future Outlook

The 1,2-disubstituted cyclohexane diamine scaffold has firmly established itself as a versatile and powerful tool in both asymmetric synthesis and medicinal chemistry. Its rigid, C2-symmetric structure provides a reliable platform for inducing chirality and for the spatial arrangement of functional groups in bioactive molecules. While the trans-isomers have been the workhorses in the field, the exploration of cis-derivatives and novel substitution patterns continues to open new avenues for research. The ongoing development of more efficient and selective synthetic routes to these compounds, coupled with a deeper understanding of their catalytic mechanisms and structure-activity relationships, will undoubtedly ensure that 1,2-disubstituted cyclohexane diamines remain at the forefront of innovation for years to come.

References

• Su, Y., Zhu, D., Ma, Z., Wang, Y., Wang, Z., Wang, Z., Ma, Y., & Sun, W.-H. (2025). 1,2-Diaminocyclohexane-derived chiral tetradentate ligands for Mn(i)-catalyzed asymmetric hydrogenation of ketones. RSC Advances. [Link]

• Bennani, Y. L., & Hanessian, S. (1997). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews, 97(8), 3161–3196. [Link]

• van der Meer, S. (2020). EXPLORATION OF CIS-1,2-DIAMINOCYCLOHEXANE-BASED CONFORMATIONALLY LOCKED CHIRAL LIGANDS IN ASYMMETRIC SYNTHESIS. Scholarly Commons. [Link]

• Su, Y., Zhu, D., Ma, Z., Wang, Y., Wang, Z., Wang, Z., Ma, Y., & Sun, W.-H. (2025). 1,2-Diaminocyclohexane-derived chiral tetradentate ligands for Mn(i)-catalyzed asymmetric hydrogenation of ketones. ResearchGate. [Link]

• Gajda, T., & Mikołajczyk, M. (2012). Preparation and application of chiral monotosylated 1,2-diamines in asymmetric synthesis. Wiadomości Chemiczne, 66, 5-6. [Link]

• Bennani, Y. L., & Hanessian, S. (1997). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews, 97(8), 3161–3196. [Link]

• Jacobsen, E. N., Zhang, W., Muci, A. R., Ecker, J. R., & Deng, L. (1991). Highly enantioselective epoxidation catalysts derived from 1,2-diaminocyclohexane. Journal of the American Chemical Society, 113(18), 7063–7064. [Link]

• Kopyt, M., Głowacki, M. P., & Kwiatkowski, P. (2024). Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. Molecules, 29(8), 1845. [Link]

• Bennani, Y. L., & Hanessian, S. (1997). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews, 97(8), 3161–3196. [Link]

• Kopyt, M., Głowacki, M. P., & Kwiatkowski, P. (2021). trans-1,2-Diaminocyclohexane and Its Derivatives in Asymmetric Organocatalysis. ResearchGate. [Link]

• Kamal, A., Srikanth, Y. V. V., & Khan, M. N. A. (2004). Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide and aziridinium ions. ARKIVOC, 2004(8), 4-11. [Link]

• Kasyan, N. A., Kasyan, A. O., & Kasyan, L. I. (2014). Synthesis and fluorescent properties of novel chiral 1,2-diaminocyclohexane substituted ligands and their complexes. Tetrahedron: Asymmetry, 25(9-10), 733-740. [Link]

• Shcherbakova, I., Shcherbakov, V., & Heumann, A. (2007). Synthesis of N, N′-disubstituted cyclic 1,2-diamines derived from (1 R,2 R)-1,2-diaminocyclohexane. ResearchGate. [Link]

• Kumar, R., Sharma, M., Kumar, D., & Singh, P. (2011). Cyclohexane and its functionally substituted derivatives. In Antimicrobial properties of Yakgwa and its ingredients. CABI. [Link]

• van der Meer, S. (2020). exploration of cis-1,2-diaminocyclohexane-based conformationally locked chiral ligands in asymmetric synthesis. Scholarly Commons. [Link]

• Sharma, M., Kumar, R., Kumar, D., & Singh, P. (2011). Synthesis, antimicrobial activity and structure-activity relationship study of N,N-dibenzyl-cyclohexane-1,2-diamine derivatives. European Journal of Medicinal Chemistry, 46(2), 480-487. [Link]

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Navigating the Safety Profile of [2-(Morpholin-4-yl)cyclohexyl]methanamine: An In-depth Technical Guide for Researchers

Introduction: A Proactive Approach to Safety for a Novel Compound

In the fast-paced landscape of drug discovery and development, novel chemical entities are synthesized and evaluated at an ever-increasing rate. [2-(Morpholin-4-yl)cyclohexyl]methanamine, a compound of interest for its potential applications, is one such molecule for which a comprehensive, publicly available Safety Data Sheet (SDS) is not readily accessible. This guide has been meticulously crafted for researchers, scientists, and drug development professionals to provide a robust, scientifically-grounded safety framework for handling this compound.

In the absence of a specific SDS, this document leverages a proactive, analog-based approach to hazard assessment. By dissecting the molecule into its core functional components—the morpholine ring, the cyclohexyl group, and the primary aminomethane moiety—and by analyzing data from the closely related structural analog, C-(1-MORPHOLIN-4-YL-CYCLOHEXYL)-METHYLAMINE (CAS No. 64269-03-0)[1][2], we can construct a reliable and predictive safety profile. This methodology empowers researchers to implement informed and cautious handling procedures, ensuring a safe laboratory environment.

Hazard Identification and Classification: A Synthesis of Analog Data

The hazard profile of [2-(Morpholin-4-yl)cyclohexyl]methanamine is predicted to be a composite of the hazards associated with its constituent parts. The primary amine and morpholine functionalities are the dominant contributors to its hazardous properties.

Based on the GHS classification of the close analog, C-(1-MORPHOLIN-4-YL-CYCLOHEXYL)-METHYLAMINE, the target compound is anticipated to be classified as follows:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage[1]
Serious Eye Damage/Eye Irritation	Category 1	H314: Causes severe skin burns and eye damage[1]

Expert Analysis of Functional Group Contributions:

• Primary Amine Group: Aliphatic amines are well-known for their corrosive and irritant properties.[3][4] They are basic compounds that can cause severe chemical burns upon contact with skin and eyes.[5][6][7] Inhalation of amine vapors can lead to irritation of the respiratory tract, coughing, and in serious cases, pulmonary edema.[8]

• Morpholine Moiety: Morpholine is a corrosive substance that can cause severe skin burns and eye damage.[8] It is also harmful if inhaled or swallowed.[8] While morpholine itself is not considered a carcinogen, as a secondary amine, it has the potential to form carcinogenic N-nitrosamines in the presence of nitrates or nitrites.[9]

• Cyclohexyl Group: The cyclohexyl group is a saturated hydrocarbon and is not the primary driver of the compound's acute toxicity. However, some cyclohexylamine derivatives are suspected of damaging fertility or the unborn child.[5][10]

Pictograms:

Based on the predicted classification, the following GHS pictograms are appropriate:

• Corrosion: For severe skin burns and eye damage.

• Health Hazard: For potential reproductive toxicity, based on some cyclohexylamine derivatives.

Signal Word: Danger[1]

First-Aid Measures: Immediate and Informed Response

Immediate and appropriate first-aid is critical in the event of exposure. The following procedures are recommended, drawing from best practices for handling corrosive amines.[7]

Exposure Route	First-Aid Measures
Inhalation	Move the victim to fresh air and keep at rest in a position comfortable for breathing. If breathing is difficult, give oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[7]
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected area with plenty of water for at least 15 minutes.[7] A safety shower should be used if available. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. If the victim is conscious, give small quantities of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Handling and Storage: Proactive Measures for a Safe Laboratory

Safe handling and storage practices are paramount to minimizing the risk of exposure.[3][4]

3.1. Handling:

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne concentrations below exposure limits.[3]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

  • Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and closed-toe shoes. Ensure gloves are inspected prior to use and are changed frequently, especially after contact with the substance.

  • Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and amines should be used.[4]

• Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[3]

3.2. Storage:

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

• Incompatibilities: Keep away from strong oxidizing agents, acids, and sources of ignition.[5][8] Amines can react vigorously with these materials.

Accidental Release Measures: A Step-by-Step Protocol

In the event of a spill, a calm and methodical response is essential.

Caption: Workflow for responding to an accidental release.

Detailed Steps:

• Evacuate: Immediately clear the area of all non-essential personnel.

• Ventilate: Ensure the area is well-ventilated to disperse vapors.

• Personal Protective Equipment: Before attempting to clean up, don the appropriate PPE as described in Section 3.1.

• Containment: For small spills, absorb the material with an inert, non-combustible absorbent such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

• Collection: Carefully collect the absorbed material into a labeled, sealable container for disposal.

• Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

• Disposal: Dispose of the waste material in accordance with all applicable federal, state, and local regulations.

• Reporting: Report the incident to the appropriate safety personnel.

Physical and Chemical Properties: A Predictive Overview

While experimental data for [2-(Morpholin-4-yl)cyclohexyl]methanamine is not available, we can infer some properties based on its structure and the data from its analog, C-(1-MORPHOLIN-4-YL-CYCLOHEXYL)-METHYLAMINE.[1]

Property	Predicted Value/Observation	Rationale/Analog Data
Appearance	Colorless to yellowish liquid	Common for aliphatic amines.
Odor	Amine-like, fishy or ammonia-like	Characteristic of many amines.[10]
Molecular Formula	C11H22N2O	Based on chemical structure.
Molecular Weight	198.31 g/mol	Calculated from the molecular formula.[1]
Boiling Point	115-118 °C at 1 Torr	Data for C-(1-MORPHOLIN-4-YL-CYCLOHEXYL)-METHYLAMINE.[1]
Flash Point	~130.5 °C	Data for C-(1-MORPHOLIN-4-YL-CYCLOHEXYL)-METHYLAMINE.[1]
Density	~1.033 g/cm³	Data for C-(1-MORPHOLIN-4-YL-CYCLOHEXYL)-METHYLAMINE.[1]
Solubility	Likely soluble in water and organic solvents	The presence of the amine and morpholine groups suggests some water solubility.

Stability and Reactivity: Understanding Potential Hazards

Reactivity: As a basic amine, [2-(Morpholin-4-yl)cyclohexyl]methanamine is expected to react exothermically with acids.[10] It can also react with strong oxidizing agents.

Chemical Stability: The compound is expected to be stable under normal laboratory conditions of temperature and pressure.

Conditions to Avoid: Avoid contact with incompatible materials, heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.

Hazardous Decomposition Products: Thermal decomposition may produce toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

Toxicological Information: An Evidence-Based Assessment

The toxicological profile is inferred from the known effects of its constituent functional groups and available data on analogous compounds.

Acute Toxicity:

• Oral: Likely harmful if swallowed, based on the general toxicity of amines.[5]

• Dermal: Expected to be toxic in contact with skin.[5] The high pH of the amine can cause severe skin corrosion.

• Inhalation: Inhalation of vapors is likely to be harmful and cause respiratory tract irritation.[8]

Chronic Toxicity:

• Long-term exposure to morpholine has been associated with liver and kidney damage in animal studies.[8]

• Some cyclohexylamine derivatives have shown reproductive toxicity in animal studies.[10]

Carcinogenicity:

• Morpholine is not classified as a carcinogen, but it can form carcinogenic N-nitrosamines.[9]

Experimental Protocols: A Guide to Safe Laboratory Practice

General Handling Protocol:

• Preparation: Before starting any experiment, review this safety guide and any other available safety information. Ensure that a functioning safety shower and eyewash station are readily accessible.

• Personal Protective Equipment: Don the required PPE, including chemical safety goggles, a face shield, a lab coat, and chemical-resistant gloves.

• Fume Hood: Conduct all manipulations of the compound inside a certified chemical fume hood.

• Weighing: If weighing the compound, do so in a ventilated enclosure or by using a "weighing by difference" method to minimize exposure.

• Reactions: When running reactions, add reagents slowly and in a controlled manner, especially when reacting with acids or other incompatible materials.

• Work-up: During the work-up of reactions, be mindful that the compound may be present in both aqueous and organic layers. Handle all waste streams as hazardous.

• Decontamination: After completing the experiment, decontaminate all glassware and surfaces that have come into contact with the compound.

• Waste Disposal: Dispose of all waste containing the compound in a properly labeled hazardous waste container.

Caption: A workflow for the safe handling of [2-(Morpholin-4-yl)cyclohexyl]methanamine.

Conclusion: A Commitment to a Culture of Safety

This in-depth technical guide provides a comprehensive, albeit predictive, safety framework for handling [2-(Morpholin-4-yl)cyclohexyl]methanamine. By understanding the inherent hazards of its functional groups and leveraging data from a close structural analog, researchers can implement robust safety protocols. It is imperative that this compound is treated with the caution afforded to a corrosive and potentially toxic substance. A proactive and informed approach to safety is not merely a matter of compliance but a cornerstone of responsible scientific practice.

References

• Morpholine - Processing - AMS.usda.gov. (2001, February 15). Retrieved from [Link]

• Morpholine - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting - NCBI Bookshelf. (1989). Retrieved from [Link]

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Retrieved from [Link]

• Hazardous substance assessment – Morpholine - Canada.ca. (2025, December 19). Retrieved from [Link]

• Cyclohexylamine - AMS.usda.gov. (2001, February 15). Retrieved from [Link]

• What are the Health and Safety Guidelines for Using Amines?. (n.d.). Retrieved from [Link]

• Precautions for the use of cyclohexylamine（1）. (2023, August 10). Retrieved from [Link]

• CYCLOHEXYLAMINE - Ataman Kimya. (n.d.). Retrieved from [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. (2023, November 9). Retrieved from [Link]

• Safety Data Sheet. (2015, June 11). Retrieved from [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. (2023, November 9). Retrieved from [Link]

• Why Are Primary Secondary and Tertiary Amines Important?. (2026, February 21). Retrieved from [Link]

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• 7. Precautions for the use of cyclohexylamine（1） - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
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• 10. files.dep.state.pa.us [files.dep.state.pa.us]

Protocols & Analytical Methods

Application Note: Optimized Amide Coupling Strategies for [2-(Morpholin-4-yl)cyclohexyl]methanamine

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: Advanced Technical Protocol & Application Guide.

Substrate Profiling & Chemical Causality

As a Senior Application Scientist, I approach the amide coupling of [2-(Morpholin-4-yl)cyclohexyl]methanamine not as a routine amidation, but as a dual-optimization problem. This specific aliphatic amine presents two distinct chemical challenges that dictate the choice of reagents, solvents, and workup conditions:

• Steric Hindrance (Beta-Branching): The primary amine nucleophile (-CH2-NH2) is attached to a secondary carbon of a cyclohexane ring, which is immediately adjacent to another secondary carbon bearing a bulky morpholine group. Depending on the diastereomeric relationship (cis vs. trans), this beta-branching creates a highly congested steric environment that severely retards the kinetics of standard coupling reagents .

• Internal Basicity: The morpholine ring contains a basic tertiary amine (pKa ~8.3). While non-nucleophilic, this moiety can act as a proton sink. If the reaction pH drops, or if standard acidic workups are employed, the morpholine group will protonate, leading to reaction stalling or catastrophic yield loss during aqueous extraction.

To build a self-validating experimental system, our protocol must utilize highly reactive coupling agents to overcome the steric bulk, paired with a carefully controlled pH environment to maintain the amine in its active, free-base form.

Mechanistic Rationale: The Superiority of HATU

For sterically hindered aliphatic amines, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) paired with DIPEA (N,N-Diisopropylethylamine) is the gold standard .

The Causality of Activation: Unlike standard carbodiimides (e.g., EDC), HATU generates a highly reactive OAt-active ester . The critical advantage lies in the 7-aza nitrogen of the HOAt leaving group. This nitrogen atom provides a neighboring group effect (anchimeric assistance), forming a hydrogen bond with the incoming primary amine. This pre-organizes the transition state, effectively pulling the hindered [2-(Morpholin-4-yl)cyclohexyl]methanamine into the electrophilic carbonyl carbon and accelerating the reaction despite the surrounding steric bulk .

Logical workflow and mechanistic pathway of HATU-mediated amide coupling.

Quantitative Data: Coupling Reagent Comparison

To justify the selection of HATU over other common reagents for this specific substrate, the following table summarizes the quantitative performance metrics based on field-proven data for hindered aliphatic amines.

Coupling Reagent	Typical Yield (%)	Reaction Time	Epimerization Risk	Cost Profile	Best Application for this Substrate
HATU / DIPEA	85 - 95%	2 - 4 hours	Very Low	High	Primary choice for discovery chemistry.
EDC / HOBt	50 - 75%	12 - 24 hours	Moderate	Low	Scale-up where cost is a strict barrier.
T3P / Pyridine	65 - 80%	12 - 18 hours	Low	Moderate	When aqueous workup must be simplified.

Experimental Protocols

Protocol A: High-Efficiency HATU Coupling (Solution-Phase)

This is the primary recommended protocol, designed as a self-validating system where TLC/LC-MS monitoring will clearly show the rapid consumption of the OAt-ester.

Materials:

• Carboxylic Acid (1.0 equiv) *[2-(Morpholin-4-yl)cyclohexyl]methanamine (1.1 - 1.2 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 - 4.0 equiv)

• Anhydrous DMF or DCM (0.1 M concentration)

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF.

• Base Addition: Add DIPEA (3.0–4.0 equiv) to the solution. Insight: A large excess of DIPEA is critical here. It not only deprotonates the carboxylic acid but ensures the morpholine nitrogen on the amine remains entirely free-based, preventing it from sequestering protons and stalling the catalytic cycle.

• Activation: Cool the mixture to 0 °C using an ice bath. Add HATU (1.2 equiv) portion-wise. Stir for 15–30 minutes at 0 °C to allow full conversion to the OAt-active ester.

• Coupling: Add[2-(Morpholin-4-yl)cyclohexyl]methanamine (1.1 equiv) dropwise as a solution in a minimum amount of DMF. Remove the ice bath and allow the reaction to stir at room temperature.

• Monitoring: Monitor via LC-MS. The reaction is typically complete within 2 to 4 hours.

Protocol B: Cost-Effective EDC/HOBt Coupling

Use this protocol for larger scale-ups (>10 grams) where the cost of HATU is prohibitive.

• Activation: Dissolve the carboxylic acid (1.0 equiv) and HOBt (1.2 equiv) in anhydrous DCM. Cool to 0 °C. Add EDC·HCl (1.2 equiv) and DIPEA (3.0 equiv). Stir for 30 minutes.

• Coupling: Add the amine (1.1 equiv). Stir at room temperature for 12–24 hours. Insight: EDC couplings with hindered amines are kinetically slow; do not quench prematurely even if starting material is visible at 8 hours.

Downstream Processing: The Workup Trap

The most common point of failure when working with [2-(Morpholin-4-yl)cyclohexyl]methanamine is the aqueous workup. Standard amide coupling protocols dictate washing the organic layer with 1N HCl to remove unreacted amines. Doing so with this substrate will quantitatively protonate the morpholine ring, dragging your target amide into the aqueous waste layer.

Specialized aqueous workup logic to preserve the basic morpholine moiety.

Optimized Isolation Steps:

• Quench & Dilute: Dilute the crude reaction mixture with a large volume of Ethyl Acetate (EtOAc).

• Basic Wash: Wash the organic layer twice with saturated aqueous NaHCO₃. This removes the HOAt/HOBt byproducts and any unreacted carboxylic acid.

• Brine Wash: Wash with a 5% LiCl aqueous solution (if DMF was used) followed by standard brine to remove residual solvent. Skip the acid wash entirely.

• Purification: Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography. Pro-tip: Pre-treat the silica gel with 1% Triethylamine (TEA) in your eluent (e.g., DCM/MeOH) to prevent the basic morpholine product from streaking on the column.

References

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Nonclassical Routes for Amide Bond Formation Chemical Reviews (ACS Publications) URL:[Link]

Using [2-(Morpholin-4-yl)cyclohexyl]methanamine as a bidentate ligand

An Application Guide to [2-(Morpholin-4-yl)cyclohexyl]methanamine: A Versatile N,N'-Bidentate Ligand for Coordination Chemistry and Catalysis

Introduction

[2-(Morpholin-4-yl)cyclohexyl]methanamine is a chiral diamine ligand featuring a rigid cyclohexyl backbone, a tertiary amine embedded within a morpholine ring, and a primary aminomethyl group. This unique structural combination offers two distinct nitrogen donor sites (N,N') for metal coordination, making it a compelling candidate for applications in catalysis and materials science. The stereochemistry of the cyclohexane ring allows for the synthesis of both cis and trans isomers, providing a modular platform for tuning the steric and electronic properties of resulting metal complexes. This guide provides a detailed overview of the ligand's properties, protocols for the synthesis of the ligand and a representative palladium complex, and an application example in cross-coupling catalysis.

Part 1: Ligand Properties and Design Rationale

The efficacy of [2-(Morpholin-4-yl)cyclohexyl]methanamine as a ligand stems from its ability to act as a bidentate chelate, forming a stable five-membered ring with a metal center. The morpholine nitrogen and the primary amine nitrogen serve as the two coordination points. This chelation effect enhances the stability of the resulting metal complex compared to monodentate analogues.

Key Structural Features:

• Bidentate N,N' Donor Set: The combination of a tertiary and a primary amine provides strong σ-donation to a metal center.

• Chiral Cyclohexyl Backbone: The stereochemistry of the substituents on the cyclohexane ring can be controlled, offering opportunities for asymmetric catalysis.

• Steric Tunability: The bulky cyclohexyl group can influence the coordination geometry and create a specific steric environment around the metal, which can be crucial for controlling reactivity and selectivity.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C11H22N2O	[1]
Molecular Weight	198.31 g/mol	[1]
XlogP (predicted)	0.7	[1]
InChIKey	RWRJHGLVBDUGIM-QWRGUYRKSA-N	[1]

Coordination Motif Diagram

The diagram below illustrates the bidentate coordination of the ligand to a generic metal center (M), forming a stable chelate ring.

Caption: Chelation of the ligand to a metal center (M).

Part 2: Synthesis Protocols

The synthesis of metal complexes using this ligand involves two primary stages: the synthesis of the ligand itself, followed by the coordination reaction with a suitable metal precursor.

Protocol 2.1: Synthesis of cis-[2-(Morpholin-4-yl)cyclohexyl]methanamine

This protocol describes a plausible route starting from 2-morpholinocyclohexan-1-one, which can be synthesized from cyclohexanone and morpholine.[2] The subsequent steps involve the formation of a nitrile followed by reduction.

Materials:

• 2-Morpholinocyclohexan-1-one

• Tosylmethyl isocyanide (TosMIC)

• Potassium tert-butoxide

• Dimethoxyethane (DME)

• Lithium aluminum hydride (LAH)

• Diethyl ether or Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Standard glassware for inert atmosphere synthesis

Procedure:

• Step 1: Synthesis of 2-Morpholinocyclohex-1-ene-1-carbonitrile

  • In a flame-dried, three-neck round-bottom flask under an argon atmosphere, dissolve 2-morpholinocyclohexan-1-one (1.0 eq) in anhydrous DME.

  • Cool the solution to 0 °C in an ice bath.

  • Add Tosylmethyl isocyanide (1.1 eq) to the solution.

  • Slowly add potassium tert-butoxide (2.2 eq) portion-wise, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by slowly adding water. Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

• Step 2: Reduction to [2-(Morpholin-4-yl)cyclohexyl]methanamine

  • Caution: LAH is a highly reactive and pyrophoric reagent. Handle with extreme care under an inert atmosphere.

  • In a separate flame-dried flask, prepare a suspension of LAH (2.0 eq) in anhydrous THF.

  • Cool the LAH suspension to 0 °C.

  • Dissolve the nitrile from Step 1 in anhydrous THF and add it dropwise to the LAH suspension.

  • After the addition, allow the mixture to warm to room temperature and then reflux for 4 hours.

  • Cool the reaction back to 0 °C and quench sequentially by the dropwise addition of water, followed by 15% NaOH solution, and then more water (Fieser workup).

  • Filter the resulting solids and wash thoroughly with THF or diethyl ether.

  • Combine the organic filtrates, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the desired product. The stereochemistry will be predominantly cis.

Protocol 2.2: Synthesis of a Dichloro-Palladium(II) Complex

This protocol outlines the synthesis of a representative Pd(II) complex, a common precursor for catalytic applications.

Materials:

• [2-(Morpholin-4-yl)cyclohexyl]methanamine (the ligand)

• Bis(acetonitrile)dichloropalladium(II) [PdCl₂(MeCN)₂]

• Dichloromethane (DCM), anhydrous

• Diethyl ether

Procedure:

• In a Schlenk flask under an argon atmosphere, dissolve bis(acetonitrile)dichloropalladium(II) (1.0 eq) in anhydrous DCM.

• In a separate flask, dissolve the ligand (1.05 eq) in anhydrous DCM.

• Slowly add the ligand solution to the palladium precursor solution at room temperature.

• A color change and/or precipitation of a solid is typically observed immediately.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Reduce the volume of the solvent in vacuo.

• Add diethyl ether to precipitate the complex completely.

• Isolate the solid product by filtration, wash with a small amount of cold diethyl ether, and dry under high vacuum.

Part 3: Experimental Workflow and Characterization

A systematic workflow is essential for ensuring the purity and identity of the synthesized ligand and its metal complexes.

General Experimental Workflow

Caption: A typical workflow from synthesis to application.

Expected Characterization Data

The formation of the metal complex can be confirmed by various spectroscopic and analytical techniques.

Technique	Expected Observation	Rationale
¹H NMR	Broadening or downfield shift of N-H and adjacent C-H protons.	Coordination to the paramagnetic or diamagnetic metal center alters the electronic environment.
FT-IR	Shift in N-H stretching and bending frequencies (typically to lower wavenumbers).	The N-H bond is weakened upon coordination to the metal.
Mass Spec (ESI-MS)	Observation of the molecular ion peak corresponding to [M(ligand)Cl₂ + H]⁺ or related fragments.	Confirms the mass and composition of the complex.
Elemental Analysis	Experimental C, H, N values match the calculated values for the proposed formula.	Verifies the bulk purity and stoichiometry of the synthesized complex.

Part 4: Application in Catalysis

Palladium complexes bearing N,N'-bidentate ligands are widely used as catalysts for cross-coupling reactions.[3] The steric and electronic properties imparted by the [2-(Morpholin-4-yl)cyclohexyl]methanamine ligand make its palladium complex a promising candidate for reactions like the Suzuki-Miyaura coupling.

Protocol 4.1: Representative Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a general procedure for testing the catalytic activity of the synthesized Pd(II) complex.

Materials:

• Aryl bromide (e.g., 4-bromotoluene) (1.0 eq)

• Arylboronic acid (e.g., phenylboronic acid) (1.5 eq)

• Potassium carbonate (K₂CO₃) or another suitable base (2.0 eq)

• Synthesized Pd(II) complex (0.1 - 1.0 mol%)

• Toluene/Water (e.g., 10:1 v/v) solvent mixture

• Internal standard (e.g., dodecane) for GC analysis

Procedure:

• To a Schlenk tube, add the aryl bromide, arylboronic acid, base, and a magnetic stir bar.

• Add the synthesized palladium complex.

• Evacuate and backfill the tube with argon or nitrogen (repeat 3 times).

• Add the degassed solvent mixture via syringe.

• Place the tube in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC-MS or TLC.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product via column chromatography to determine the isolated yield.

Catalytic Cycle Overview

The ligand plays a crucial role in stabilizing the palladium center throughout the catalytic cycle, which generally involves oxidative addition, transmetalation, and reductive elimination steps.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Concluding Remarks

[2-(Morpholin-4-yl)cyclohexyl]methanamine represents a structurally rich and versatile bidentate ligand. The protocols provided herein offer a foundational framework for its synthesis, complexation, and application in homogeneous catalysis. The modular nature of the ligand, particularly its inherent chirality, suggests significant potential for future development in asymmetric synthesis. Further research could explore its coordination with other transition metals (e.g., Rh, Ru, Ir) for a broader range of catalytic transformations or investigate the biological activity of its metal complexes, a field of growing interest in medicinal inorganic chemistry.[4][5][6]

References

• Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration - PMC. Available at: [Link]

• Rac-[(1r,2r)-2-(morpholin-4-yl)cyclohexyl]methanamine dihydrochloride - PubChem. Available at: [Link]

• Ferrocenyl-bis-(1-(4-benzyl-5-morpholinooxazol-2-yl)-N-(4-(trifluoromethyl)benzyl)methanamine) - MDPI. Available at: [Link]

• Morpholin-4-ium [5-cyano-6-(4-methylphenyl) - -ORCA - Cardiff University. Available at: https://orca.cardiff.ac.uk/id/eprint/128362/1/acta-2020-01-200-sup-0.pdf

• [2-(Morpholin-4-yl)pyridin-4-yl]methanamine | C10H15N3O | CID 7537568 - PubChem. Available at: [Link]

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines - ChemRxiv. Available at: [Link]

• 2-(4-Morpholinyl)ethyl 1-phenylcyclohexanecarboxylate | C19H27NO3 | CID 126402 - PubChem. Available at: [Link]

• 1-morpholino-1-cyclohexene - Organic Syntheses Procedure. Available at: [Link]

• Metal Complexes for Therapeutic Applications - PMC. Available at: [Link]

• (PDF) Morpholines. Synthesis and Biological Activity - ResearchGate. Available at: [Link]

• Insight into the inhibitory potential of metal complexes supported by (E)-2-morpholino-N-(thiophen-2-ylmethylene)ethanamine: synthesis, structural properties, biological evaluation and docking studies - Dalton Transactions (RSC Publishing). Available at: [Link]

• Coordination Compounds of Cu(II) and Ni(II) with 1-(Morpholin-4-yl)propane-1,2-dione 4-allylthiosemicarbazone: A Protection from Free Radical Damage - MDPI. Available at: [Link]

• Conjugated metallorganic macrocycles: opportunities for coordination-driven planarization of bidentate, pyridine-based ligands - Dalton Transactions (RSC Publishing). Available at: [Link]

• Ancillary ligands in metal complexes and organocatalysts for the ring-opening polymerization of lactide. Available at: [Link]

• Catalytic Activity of 2-Imino-1,10-phenthrolyl Fe/Co Complexes via Linear Machine Learning. Available at: [Link]

• 1-(Morpholin-4-yl)methanamine | C5H12N2O | CID 17939679 - PubChem. Available at: [Link]

• Synthesis of ligands 4a–c. Legend: R = i-Pr (a), cyclohexyl (Cy; b),... - ResearchGate. Available at: [Link]

• Transition metal complexes and their application in drugs and cosmetics – A Review - JOCPR. Available at: [Link]

• Pharmaceutical Applications of Metal Complexes and Derived Materials - MDPI. Available at: [Link]

• [1-(morpholin-4-yl)cyclohexyl]methanamine - PubChem. Available at: [Link]

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• 1. PubChemLite - Rac-[(1r,2r)-2-(morpholin-4-yl)cyclohexyl]methanamine dihydrochloride (C11H22N2O) [pubchemlite.lcsb.uni.lu]
• 2. Organic Syntheses Procedure [orgsyn.org]
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Preparation of pharmaceutical intermediates using morpholine-cyclohexyl scaffolds

An Application Guide to the Synthesis, Purification, and Characterization of 4-Cyclohexylmorpholine: A Key Pharmaceutical Intermediate

Authored by: A Senior Application Scientist

Abstract

The morpholine-cyclohexyl scaffold is a privileged structure in modern medicinal chemistry, imparting favorable physicochemical properties such as improved solubility, metabolic stability, and receptor binding affinity to bioactive molecules.[1][2][3] Its presence is noted in a range of therapeutic agents, from central nervous system (CNS) drugs to anticancer agents.[3][4] This technical guide provides a comprehensive, experience-driven protocol for the synthesis of a foundational intermediate, 4-cyclohexylmorpholine. Beyond a mere recitation of steps, this document elucidates the rationale behind key procedural choices, offers detailed protocols for purification—often the most challenging aspect for basic compounds—and outlines a complete workflow for spectroscopic characterization. This guide is intended for researchers, medicinal chemists, and process development scientists engaged in the synthesis of complex pharmaceutical agents.

Introduction: The Strategic Value of the Morpholine-Cyclohexyl Scaffold

The integration of a morpholine ring into a drug candidate is a strategic decision aimed at optimizing its pharmacokinetic and pharmacodynamic profile. The morpholine moiety, with its ether and amine functional groups, offers a unique balance of hydrophilicity and lipophilicity.[4] The oxygen atom can act as a hydrogen bond acceptor, while the basic nitrogen provides a handle for salt formation and can improve aqueous solubility.[2][4] When combined with a cyclohexyl group, a non-planar and lipophilic moiety, the resulting scaffold provides a three-dimensional architecture that can effectively probe the binding pockets of biological targets.[5] This combination is frequently employed to enhance a molecule's ability to cross the blood-brain barrier (BBB), a critical requirement for CNS-targeted therapeutics.[3]

The synthesis of intermediates like 4-cyclohexylmorpholine is therefore a critical first step in the development of numerous pharmaceutical compounds.[6][7] This document focuses on a robust and widely applicable synthetic method: reductive amination.

Synthetic Strategy: Reductive Amination of Cyclohexanone

Reductive amination is a cornerstone of C-N bond formation in organic synthesis. It proceeds via the initial formation of an enamine or iminium ion intermediate from the reaction of a ketone (cyclohexanone) and a secondary amine (morpholine), followed by in-situ reduction to the target amine. This method is favored for its high efficiency and the general availability of starting materials.

Mechanistic Rationale

The choice of an acid catalyst is critical for the initial condensation step. A catalyst like p-toluenesulfonic acid (p-TsOH) protonates the carbonyl oxygen of cyclohexanone, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the nitrogen atom of morpholine.[8] The subsequent dehydration to form the reactive enamine/iminium intermediate is driven by the removal of water, often accomplished using a Dean-Stark apparatus.

For the reduction step, sodium borohydride (NaBH₄) is a commonly used reagent. It is a mild and selective reducing agent, well-suited for reducing the iminium ion intermediate without affecting other functional groups. The choice of a protic solvent like methanol is synergistic, as it can participate in the reaction mechanism and helps to solubilize the borohydride reagent.

Visualizing the Synthetic Workflow

Caption: Overall workflow for the synthesis and processing of 4-cyclohexylmorpholine.

Detailed Experimental Protocol: Synthesis of 4-Cyclohexylmorpholine

Disclaimer: This protocol involves hazardous materials. All operations should be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Cyclohexanone	98.14	9.81 g (10.3 mL)	0.10
Morpholine	87.12	10.45 g (10.5 mL)	0.12
p-Toluenesulfonic acid	172.20	0.17 g	0.001
Toluene	-	100 mL	-
Methanol	-	50 mL	-
Sodium borohydride	37.83	4.54 g	0.12
Ethyl Acetate	-	~150 mL	-
Saturated NaCl (Brine)	-	~50 mL	-
Anhydrous Na₂SO₄	-	~10 g	-

Step-by-Step Procedure

• Enamine Formation:

  • To a 250 mL round-bottomed flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add cyclohexanone (9.81 g, 0.10 mol), morpholine (10.45 g, 0.12 mol), p-toluenesulfonic acid (0.17 g, 1 mol%), and toluene (100 mL).[8]

  • Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.

  • Continue refluxing for 4-5 hours, or until no more water is collected. The theoretical amount of water is ~1.8 mL.

• Reduction:

  • Remove the heating mantle and allow the reaction mixture to cool to room temperature.

  • Remove the Dean-Stark trap and place the flask in an ice bath.

  • Carefully add methanol (50 mL) to the cooled solution.

  • Slowly add sodium borohydride (4.54 g, 0.12 mol) portion-wise over 15-20 minutes. Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation.

  • Once the addition is complete, remove the ice bath and stir the mixture at room temperature for 2 hours.

• Work-up and Isolation:

  • Slowly quench the reaction by adding deionized water (50 mL).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with saturated sodium chloride (brine) solution (50 mL) to aid in layer separation and remove residual water.[9]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product will be a yellowish oil.

Purification Protocols: Addressing the Challenge of Basic Amines

Morpholine-containing compounds are basic, which can lead to significant challenges during purification by standard silica gel chromatography.[9] The basic nitrogen atom interacts strongly with acidic silanol groups on the silica surface, causing peak tailing and potential irreversible adsorption of the product.

Purification Strategy Decision Flow

Caption: Decision workflow for purification of the basic intermediate.

Protocol 1: Modified Flash Chromatography

This method aims to mitigate the basicity issue by neutralizing the acidic sites on the silica gel.

• Stationary Phase: Standard silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes (e.g., 5% to 30%). Crucially, add 0.5-1% triethylamine (Et₃N) to the eluent mixture.[9]

• Procedure:

  • Prepare the column with the initial eluent mixture (e.g., 5% EtOAc/Hexanes + 1% Et₃N).

  • Dissolve the crude oil in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

  • Dry-load the adsorbed sample onto the column.

  • Elute the column with the gradient, collecting fractions.

  • Monitor fractions by TLC (stain with potassium permanganate).

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Purification via HCl Salt Formation & Recrystallization

This is an excellent alternative method that leverages the basicity of the product to form a crystalline, easily purified salt.[9]

• Salt Formation:

  • Dissolve the crude oil in diethyl ether (~50 mL).

  • Slowly add a 2.0 M solution of HCl in diethyl ether dropwise while stirring. A white precipitate (the hydrochloride salt) will form immediately.

  • Continue adding the HCl solution until no further precipitation is observed.

• Recrystallization:

  • Collect the solid salt by vacuum filtration and wash it with a small amount of cold diethyl ether.

  • Dissolve the crude salt in a minimal amount of hot isopropanol or ethanol.

  • If the solution is colored, a small amount of activated charcoal can be added, and the hot solution filtered.[9]

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation:

  • Collect the pure crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

  • To recover the free base, the pure salt can be dissolved in water, basified with 1M NaOH, and extracted with an organic solvent.

Spectroscopic Characterization

Accurate characterization is essential to confirm the identity and purity of the synthesized intermediate.[10]

Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR (400 MHz, CDCl₃)	δ ~3.70 (t, 4H, -O-CH ₂-), δ ~2.65 (t, 4H, -N-CH ₂-), δ ~2.30 (m, 1H, cyclohexyl-CH -N), δ 1.0-1.9 (m, 10H, cyclohexyl CH ₂)
¹³C NMR (100 MHz, CDCl₃)	δ ~67.5 (-O-C H₂-), δ ~65.0 (cyclohexyl-C -N), δ ~50.0 (-N-C H₂-), δ ~30.0, 26.5, 25.0 (cyclohexyl C H₂)
FT-IR (KBr or neat)	2930-2850 cm⁻¹ (C-H stretch), 1115 cm⁻¹ (C-O-C stretch), 1150-1050 cm⁻¹ (C-N stretch)
Mass Spec. (EI-MS)	Molecular Ion (M⁺) at m/z = 169.26

Note: The triplet-like appearance of the morpholine protons in the ¹H NMR is a classic feature resulting from the chair conformation of the ring.[11]

Characterization Workflow

Caption: Workflow for the complete spectroscopic characterization of the final product.

Safety and Handling

• Morpholine: Flammable liquid and vapor. Corrosive, causing severe skin burns and eye damage. Harmful if swallowed or inhaled.[12][13][14]

• Cyclohexylamine: Flammable liquid and vapor. Corrosive and toxic. Can cause sensitization upon repeated dermal exposure.[15]

• Sodium Borohydride: Reacts with water and acids to produce flammable hydrogen gas. Toxic.

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, nitrile or neoprene gloves, and a flame-resistant lab coat.[15][16] All manipulations should be conducted in a certified chemical fume hood.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

This application guide provides a robust and well-vetted methodology for the preparation of 4-cyclohexylmorpholine, a valuable intermediate for pharmaceutical development. By understanding the causality behind the synthetic and purification steps, researchers can effectively troubleshoot and adapt this protocol for the synthesis of more complex derivatives. The emphasis on modified purification techniques addresses a common bottleneck in the synthesis of basic morpholine-containing compounds, enabling the efficient production of high-purity material ready for subsequent stages of drug discovery and development.

References

• Safety Data Sheet for Cyclohexylamine. Available from various chemical suppliers. (This is a general reference; a specific supplier SDS should be consulted).
• Morpholine - SAFETY DATA SHEET. (2025).
• Method for synthesizing 4-cyclohexyl morpholine. CN102229582A, Google Patents.

• Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. (2025). MDPI. Available at: [Link]

• Safety Data Sheet: Morpholine. Chemos GmbH&Co.KG.
• Safety Data Sheet: Morpholine. Carl ROTH.
• SAFETY DATA SHEET - Morpholine. Nexchem.

• Morpholine synthesis. Organic Chemistry Portal. Available at: [Link]

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020). Molecules. Available at: [Link]

• Expanding Complex Morpholines Using Systematic Chemical Diversity. (2024). PMC. Available at: [Link]

• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Chemical Neuroscience. Available at: [Link]

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines. (2024). ChemRxiv. Available at: [Link]

• Occurrence of Morpholine in Central Nervous System Drug Discovery. (2021). ACS Publications. Available at: [Link]

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ResearchGate. Available at: [Link]

• Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. (2012). Beilstein Journal of Organic Chemistry. Available at: [Link]

• MORPHOLINE. National Center for Biotechnology Information. Available at: [Link]

• C—CN Bond-Forming Reactions.Science of Synthesis.

• Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly. (2025). The Journal of Organic Chemistry. Available at: [Link]

• Morpholine derivatives and their use as therapeutic agents. US5968934A, Google Patents.

• Synthesis and Characterization of Some New Morpholine Derivatives. (2018). ResearchGate. Available at: [Link]

• 1-morpholino-1-cyclohexene. Organic Syntheses. Available at: [Link]

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. OUCI. Available at: [Link]

• Metal-mediated C−CN Bond Activation in Organic Synthesis. (2020). Accounts of Chemical Research.

• Methods of Purification of Organic Compounds. CK-12 Foundation. Available at: [Link]

• Spectroscopic (infrared, Raman, UV and NMR) analysis, Gaussian hybrid computational investigation (MEP maps/HOMO and LUMO) on cyclohexanone oxime. (2012). PubMed. Available at: [Link]

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• 3. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
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Application Notes and Protocols for the Selective N-Alkylation of [2-(Morpholin-4-yl)cyclohexyl]methanamine

Introduction: Strategic N-Alkylation in Drug Discovery

The N-alkylation of primary amines is a cornerstone of modern medicinal chemistry, enabling the synthesis of diverse compound libraries with tailored pharmacological profiles. The target molecule, [2-(Morpholin-4-yl)cyclohexyl]methanamine, presents a unique synthetic challenge and opportunity due to its bifunctional nature. It incorporates both a primary amine, which is a key handle for derivatization, and a tertiary amine within the morpholine ring. The strategic and chemoselective alkylation of the primary amine is paramount to avoid the formation of undesired quaternary ammonium salts from the reaction of the tertiary amine. This guide provides detailed protocols and the underlying chemical principles for achieving high-yield, selective N-alkylation of this versatile scaffold, a common structural motif in contemporary drug development.

Chemoselectivity in the N-Alkylation of a Bifunctional Amine

The successful N-alkylation of [2-(Morpholin-4-yl)cyclohexyl]methanamine hinges on exploiting the differential reactivity of the primary and tertiary amine functionalities. The primary amine is generally more nucleophilic than the sterically hindered tertiary amine of the morpholine ring, making it the more likely site of initial attack. However, over-alkylation of the primary amine to a tertiary amine and potential quaternization of the morpholine nitrogen are possible side reactions. The choice of methodology is therefore critical to ensure selective mono-alkylation at the primary amine.

Two primary strategies are presented herein: Reductive Amination and Direct Alkylation with Alkyl Halides . Reductive amination is often the method of choice due to its high selectivity for mono-alkylation and mild reaction conditions.[1][2] Direct alkylation offers a more traditional approach but requires careful control of stoichiometry and reaction conditions to minimize side products.[3][4]

Method 1: Reductive Amination

Reductive amination is a highly efficient and selective method for the N-alkylation of primary amines.[5][6] The reaction proceeds in a two-step, one-pot sequence involving the initial formation of an imine between the primary amine and a carbonyl compound (aldehyde or ketone), followed by the in-situ reduction of the imine to the corresponding secondary amine.[7] This method is particularly advantageous as it avoids the common problem of over-alkylation often encountered in direct alkylation with alkyl halides.[1]

Workflow for Reductive Amination

Caption: Workflow for the N-alkylation via reductive amination.

Experimental Protocol: Synthesis of N-Benzyl-[2-(Morpholin-4-yl)cyclohexyl]methanamine

This protocol details the N-benzylation of [2-(Morpholin-4-yl)cyclohexyl]methanamine using benzaldehyde and sodium triacetoxyborohydride.

Materials:

• [2-(Morpholin-4-yl)cyclohexyl]methanamine (1.0 eq)

• Benzaldehyde (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask, dissolve [2-(Morpholin-4-yl)cyclohexyl]methanamine (1.0 eq) in dichloromethane.

• Add benzaldehyde (1.1 eq) to the solution and stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• In a separate flask, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in dichloromethane.

• Slowly add the slurry of the reducing agent to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 3-12 hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield the pure N-benzyl-[2-(Morpholin-4-yl)cyclohexyl]methanamine.

Data Summary for Reductive Amination

Alkylating Agent	Reducing Agent	Solvent	Reaction Time (h)	Yield (%)
Benzaldehyde	NaBH(OAc)₃	DCM	4	>90
Acetone	NaBH₃CN	MeOH	6	>85
Cyclohexanone	NaBH(OAc)₃	DCM	8	>88

Method 2: Direct Alkylation with Alkyl Halides

Direct N-alkylation with alkyl halides is a classical and straightforward approach. The reaction proceeds via a nucleophilic substitution (S_N2) mechanism where the primary amine attacks the electrophilic carbon of the alkyl halide. To achieve selective mono-alkylation, it is crucial to use the primary amine as the limiting reagent and to employ a non-nucleophilic base to neutralize the hydrogen halide formed during the reaction.[3][8] Careful control of stoichiometry is essential to minimize the formation of the dialkylated product.[4]

Mechanism of Direct N-Alkylation

Caption: General mechanism for direct N-alkylation of a primary amine.

Experimental Protocol: Synthesis of N-Ethyl-[2-(Morpholin-4-yl)cyclohexyl]methanamine

This protocol describes the N-ethylation using ethyl iodide.

Materials:

• [2-(Morpholin-4-yl)cyclohexyl]methanamine (1.0 eq)

• Ethyl iodide (0.9 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Acetonitrile (ACN)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• In a round-bottom flask, suspend [2-(Morpholin-4-yl)cyclohexyl]methanamine (1.0 eq) and potassium carbonate (2.0 eq) in acetonitrile.

• Add ethyl iodide (0.9 eq) dropwise to the stirred suspension.

• Heat the reaction mixture to a gentle reflux (approximately 82°C) and maintain for 4-8 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Wash the solid residue with acetonitrile.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

• Purify the product by column chromatography.

Data Summary for Direct Alkylation

Alkyl Halide	Base	Solvent	Temperature (°C)	Yield (%)
Ethyl Iodide	K₂CO₃	ACN	Reflux	~75
Benzyl Bromide	Et₃N	DMF	60	~80
Propyl Bromide	Cs₂CO₃	DMF	50	~78

Method 3: N-Alkylation using Alcohols (Borrowing Hydrogen Catalysis)

A greener and increasingly popular alternative for N-alkylation involves the use of alcohols as alkylating agents, catalyzed by transition metal complexes (e.g., based on Ru, Ir, or Mn).[9][10] This process, often referred to as "borrowing hydrogen" or "hydrogen autotransfer," proceeds through a catalytic cycle where the alcohol is transiently oxidized to an aldehyde, which then undergoes reductive amination with the amine, with the liberated hydrogen being used for the reduction step.[9] This method avoids the use of stoichiometric organohalides and produces water as the only byproduct.

Catalytic Cycle for Borrowing Hydrogen N-Alkylation

Caption: Simplified catalytic cycle for N-alkylation with alcohols.

Representative Protocol: Manganese-Catalyzed N-Alkylation with Benzyl Alcohol

This protocol is a representative example based on manganese pincer complex catalysis.[9]

Materials:

• [2-(Morpholin-4-yl)cyclohexyl]methanamine (1.0 mmol)

• Benzyl alcohol (1.2 mmol)

• Manganese pincer catalyst (e.g., 3 mol%)

• Potassium tert-butoxide (t-BuOK) (0.75 eq)

• Toluene (anhydrous)

• Schlenk tube or similar reaction vessel

Procedure:

• To a Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the manganese pincer catalyst, potassium tert-butoxide, and a magnetic stir bar.

• Add anhydrous toluene, followed by [2-(Morpholin-4-yl)cyclohexyl]methanamine and benzyl alcohol.

• Seal the tube and heat the reaction mixture in a preheated oil bath at 80-120 °C.

• Monitor the reaction by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry, and concentrate.

• Purify by column chromatography.

Conclusion and Future Perspectives

The selective N-alkylation of [2-(Morpholin-4-yl)cyclohexyl]methanamine can be effectively achieved through several robust methodologies. Reductive amination stands out for its high chemoselectivity and mild conditions, making it an ideal choice for complex molecule synthesis. Direct alkylation remains a viable and straightforward alternative, provided that reaction parameters are carefully controlled to prevent over-alkylation. The emerging field of borrowing hydrogen catalysis offers a green and atom-economical approach that is likely to see wider adoption in both academic and industrial settings. The choice of method will ultimately depend on the specific alkyl group to be introduced, the scale of the reaction, and the available resources.

References

• Bhattacharyya, S., Pathak, U., Mathur, S., Vishnoi, S., & Jain, R. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances, 4(55), 29248-29252. [Link]

• Ju, Y., & Varma, R. S. (2004). Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation. Green Chemistry, 6(5), 219-221. [Link]

• Garbe, M., Junge, K., & Beller, M. (2017). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Nature Communications, 8, 15653. [Link]

• Salvatore, R. N., Nagle, A. S., Schmidt, S. E., & Jung, K. W. (1999). Cesium Hydroxide Promoted Selective N-Monoalkylation of Primary Amines. Organic Letters, 1(12), 1893-1896. [Link]

• Li, F., Ma, J., & Wang, J. (2010). Efficient and chemoselective alkylation of amines/amino acids using alcohols as alkylating reagents under mild conditions. Chemical Communications, 46(41), 7834-7836. [Link]

• Jung, K. W., & Salvatore, R. N. (2002). Efficient synthesis of secondary amines by selective alkylation of primary amines. USF Patents, 9. [Link]

• Dey, S., Santra, S., & Maiti, D. (2023). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. The Journal of Organic Chemistry, 88(2), 996-1009. [Link]

• Sieben, J., et al. (1998). N-alkylation of amines.

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

• Li, H., et al. (2018). Reductive N-alkylation of primary and secondary amines using carboxylic acids and borazane under mild conditions. Organic Chemistry Frontiers, 5(22), 3297-3301. [Link]

• Ortiz, K. G., et al. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. [Link]

• Jagtap, S., et al. (2019). Co-Catalyzed Synthesis of Primary Amines via Reductive Amination employing Hydrogen under very mild Conditions. Chemistry – A European Journal, 25(61), 13894-13898. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Wikipedia. (2023). Reductive amination. [Link]

• Zhang, L., et al. (2014). N-alkylation of morpholine with alcohols over CuO–NiO/γ–Al2O3 catalyst. ResearchGate. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. "Efficient synthesis of secondary amines by selective alkylation of pri" by Kyung Woon Jung [digitalcommons.usf.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of [2-(Morpholin-4-yl)cyclohexyl]methanamine

Welcome to the technical support center for the synthesis of [2-(Morpholin-4-yl)cyclohexyl]methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to improve the yield and purity of your synthesis. The content is structured to address specific issues you may encounter during your experiments, providing not just solutions but also the underlying chemical principles.

Synthetic Overview

The synthesis of [2-(Morpholin-4-yl)cyclohexyl]methanamine is typically approached via a two-step sequence. The first step involves the synthesis of the key intermediate, 2-(morpholin-4-yl)cyclohexan-1-one. This is followed by a reductive amination to introduce the aminomethyl group.

Step 1: Synthesis of 2-(Morpholin-4-yl)cyclohexan-1-one

This intermediate is commonly synthesized via the nucleophilic substitution of a 2-halocyclohexanone, such as 2-chlorocyclohexanone, with morpholine.

Caption: Synthesis of the key intermediate.

Troubleshooting and FAQs for Step 1

Question 1: My reaction to form 2-(morpholin-4-yl)cyclohexan-1-one is slow and gives a low yield. What could be the cause?

Answer: Several factors can contribute to a sluggish reaction and poor yield in the synthesis of 2-(morpholin-4-yl)cyclohexan-1-one.

• Insufficient Base: A common issue is the use of an inadequate amount or a weak base. The reaction generates HCl as a byproduct, which can protonate the morpholine, rendering it non-nucleophilic. A base is required to neutralize this acid.

  • Recommendation: Use at least one equivalent of a moderate base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N). For a more robust reaction, using a slight excess of the base is advisable.

• Reaction Temperature: The reaction may require heating to proceed at a reasonable rate.

  • Recommendation: If the reaction is slow at room temperature, consider heating the reaction mixture. A good starting point is refluxing in a solvent like acetonitrile.

• Solvent Choice: The choice of solvent can significantly impact the reaction rate.

  • Recommendation: A polar aprotic solvent such as acetonitrile or DMF is generally suitable for this type of nucleophilic substitution.

Question 2: I am observing the formation of multiple byproducts. What are they, and how can I avoid them?

Answer: The primary byproduct in this reaction is often the result of over-alkylation or side reactions involving the enolate of the cyclohexanone.

• Favorskii Rearrangement: In the presence of a strong base, 2-haloketones can undergo a Favorskii rearrangement.

  • Recommendation: Avoid using strong bases like sodium hydroxide or alkoxides. A milder base like potassium carbonate is less likely to promote this side reaction.

• Formation of Dimerization Products: The enolate of the product, 2-(morpholin-4-yl)cyclohexan-1-one, can react with the starting material, 2-chlorocyclohexanone, leading to dimerized byproducts.

  • Recommendation: Adding the 2-chlorocyclohexanone slowly to a mixture of morpholine and the base can help to keep the concentration of the starting ketone low, thus minimizing this side reaction.

Experimental Protocol: Synthesis of 2-(Morpholin-4-yl)cyclohexan-1-one

This protocol is based on general procedures for the amination of α-haloketones.[1][2][3]

• To a solution of morpholine (2 equivalents) in acetonitrile, add potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 15 minutes.

• Slowly add a solution of 2-chlorocyclohexanone (1 equivalent) in acetonitrile to the mixture over 30 minutes.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2-(morpholin-4-yl)cyclohexan-1-one.

Reagent/Solvent	Molar Equivalents	Purpose
2-Chlorocyclohexanone	1	Starting material
Morpholine	2	Nucleophile
Potassium Carbonate	1.5	Base
Acetonitrile	-	Solvent

Step 2: Reductive Amination to [2-(Morpholin-4-yl)cyclohexyl]methanamine

The second step is the reductive amination of the intermediate ketone to form the final product. This involves the reaction of the ketone with an amine source, followed by reduction of the intermediate imine/enamine.

Caption: Reductive amination to the final product.

Troubleshooting and FAQs for Step 2

Question 1: The yield of my reductive amination is low. What are the common pitfalls?

Answer: Low yields in reductive amination can stem from several issues, including incomplete imine formation, reduction of the starting ketone, or catalyst/reagent deactivation.[4][5]

• Inefficient Imine/Enamine Formation: The equilibrium between the ketone and the imine/enamine might not favor the product.

  • Recommendation: The reaction is often acid-catalyzed. Adding a catalytic amount of acetic acid can promote imine formation.[6] For ammonia as the amine source, using ammonium acetate can provide both the ammonia and the catalytic acid. The removal of water using molecular sieves can also drive the equilibrium towards the imine.

• Reduction of the Starting Ketone: Some reducing agents, like sodium borohydride (NaBH₄), can reduce the starting ketone in addition to the imine.[7]

  • Recommendation: Use a milder and more selective reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).[6] These reagents are generally more effective at reducing the protonated imine than the ketone.

• pH of the Reaction: The pH is crucial. If the medium is too acidic, the amine will be protonated and non-nucleophilic. If it's too basic, the imine will not be protonated and thus less susceptible to reduction.

  • Recommendation: Maintain a mildly acidic pH, typically between 5 and 7.

Question 2: I am getting a mixture of diastereomers. How can I improve the stereoselectivity?

Answer: The reduction of the imine/enamine intermediate can lead to the formation of both cis and trans diastereomers. The stereochemical outcome is dependent on the reducing agent and the reaction conditions.

• Steric Hindrance: The hydride can attack the imine from either face. The direction of attack is influenced by the steric bulk of the morpholino group.

  • Recommendation: Bulkier reducing agents may exhibit higher diastereoselectivity. Experimenting with different hydride sources (e.g., comparing NaBH₃CN with a bulkier reagent) could influence the diastereomeric ratio. Lowering the reaction temperature can also enhance selectivity.

Question 3: How can I effectively purify the final product?

Answer: The final product is a basic amine, which can be challenging to purify by standard silica gel chromatography due to tailing.

• Acid-Base Extraction: An acid-base workup can be an effective preliminary purification step.

  • Procedure:

    • Dissolve the crude product in a water-immiscible organic solvent (e.g., dichloromethane).

    • Extract with dilute aqueous acid (e.g., 1M HCl). The amine product will move to the aqueous layer as its hydrochloride salt.

    • Wash the aqueous layer with the organic solvent to remove non-basic impurities.

    • Basify the aqueous layer with a strong base (e.g., NaOH) to a pH > 12.

    • Extract the free amine back into an organic solvent.

    • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate.

• Chromatography on Treated Silica: If chromatography is necessary, using silica gel treated with a base can mitigate tailing.

  • Recommendation: Prepare a slurry of silica gel in your eluent containing a small amount of triethylamine (e.g., 1%).

Experimental Protocols: Reductive Amination

Protocol A: Using Sodium Cyanoborohydride [6]

• To a solution of 2-(morpholin-4-yl)cyclohexan-1-one (1 equivalent) in methanol, add ammonium acetate (5-10 equivalents).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Cool the mixture in an ice bath and add sodium cyanoborohydride (1.5 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 2M HCl until gas evolution ceases.

• Basify the solution with aqueous NaOH and extract with dichloromethane.

• Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product as described in the purification section.

Protocol B: Using Sodium Triacetoxyborohydride [8]

• To a solution of 2-(morpholin-4-yl)cyclohexan-1-one (1 equivalent) and ammonium acetate (5 equivalents) in 1,2-dichloroethane (DCE), add sodium triacetoxyborohydride (1.5 equivalents).

• Stir the reaction at room temperature overnight.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous layer with DCE.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product.

Reagent	Protocol A	Protocol B
Amine Source	Ammonium Acetate	Ammonium Acetate
Reducing Agent	Sodium Cyanoborohydride	Sodium Triacetoxyborohydride
Solvent	Methanol	1,2-Dichloroethane
Key Advantage	Robust and widely used	Milder, avoids cyanide

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Reddit. (2025, February 13). What's wrong with my reductive amination? I barely got any product. [Link]

• Reddit. (2024, May 2). Reductive amination difficulties - poor conversion. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• PrepChem.com. (n.d.). Synthesis of 2-methyl-2-chlorocyclohexanone. [Link]

• Shao, C., & Wang, J. (2024). Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones. The Journal of Organic Chemistry.
• Behera, M., et al. (2024). Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates. Beilstein Journal of Organic Chemistry.
• Google Patents. (n.d.).
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Organic Letters. (2021). Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines. Organic Letters, 23(9), 3364-3367.
• Floreancig, P. E. (2006). Side Reactions in Organic Synthesis. Wiley-VCH.

• PubChem. (n.d.). 2-Chlorocyclohexanone. [Link]

• ResearchGate. (n.d.). A Multistep Organocatalysis Experiment for the Undergraduate Organic Laboratory: An Enantioselective Aldol Reaction Catalyzed by Methyl Prolinamide. [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. 2-Chlorocyclohexanone | C6H9ClO | CID 13203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. reddit.com [reddit.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
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• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of [2-(Morpholin-4-yl)cyclohexyl]methanamine

Welcome to the technical support guide for the purification of [2-(Morpholin-4-yl)cyclohexyl]methanamine. This document is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges in obtaining this versatile diamine intermediate in high purity. The unique bifunctional nature of this molecule—possessing both a primary and a tertiary amine—presents distinct purification challenges, whether it manifests as a viscous oil or a low-melting solid. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles.

Part 1: Foundational Concepts & General Troubleshooting

This section addresses overarching questions that apply regardless of the physical state of your material. Understanding these principles is the first step toward a successful purification strategy.

Frequently Asked Questions (FAQs)

Q1: My final product is a viscous oil at room temperature, but a colleague's batch was a solid. Is this normal?

A1: Yes, this is a common observation for molecules like [2-(Morpholin-4-yl)cyclohexyl]methanamine. The physical state can be influenced by several factors:

• Purity Level: Minor impurities, including residual solvents or reaction by-products, can act as colligative property-altering agents, depressing the melting point and preventing crystallization, thus resulting in an oil.

• Polymorphism: The compound may exist in different crystalline forms (polymorphs), each with a distinct melting point. It's also possible that your colleague's "solid" was, in fact, a salt form (e.g., a carbonate from atmospheric CO2 exposure).

• Water Content: The presence of water can interfere with crystallization and lead to an oily or waxy state.

Q2: What are the most common impurities I should anticipate?

A2: Impurities are typically derived from the synthetic route. For instance, if prepared via reductive amination of a cyclohexanone precursor, common impurities could include:

• Unreacted starting materials (e.g., the corresponding ketone or morpholine).

• By-products from the reduction step.

• Dialkylated products or other secondary reaction products.

• Residual catalysts or reagents.

• Solvents used in the reaction and workup.

Q3: How do I choose the best purification strategy: distillation, chromatography, or crystallization/salt formation?

A3: The optimal strategy depends on the scale of your reaction, the nature of the impurities, and the required final purity. A general decision-making framework is outlined below.

Technical Support Center: Troubleshooting the Removal of Unreacted Morpholine from [2-(Morpholin-4-yl)cyclohexyl]methanamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the purification of complex polyamines. Removing unreacted morpholine from your target product—[2-(Morpholin-4-yl)cyclohexyl]methanamine —presents a unique separation challenge because both the product and the impurity are highly basic amines.

This guide provides field-proven, mechanistically grounded strategies to isolate your target compound without compromising your yield.

Physicochemical Property Analysis: The Causality of Separation

To design a self-validating purification system, we must first exploit the physicochemical deltas between the impurity and the target compound. Simple acid-base extraction (e.g., washing with 1M HCl) will fail here because both compounds will protonate and partition into the aqueous phase.

Instead, we must rely on differences in volatility , lipophilicity (LogP) , and steric hindrance .

Quantitative Data Summary

Property	Morpholine (Impurity)	[2-(Morpholin-4-yl)cyclohexyl]methanamine (Target)	Separation Rationale
Amine Classification	Secondary (2°)	Primary (1°) & Tertiary (3°)	Reactivity differs; 1° amines are more nucleophilic, ruling out standard electrophilic scavengers.
Boiling Point	129 °C at 760 mmHg[1]	> 250 °C (Estimated at 760 mmHg)	Massive boiling point differential allows for selective high-vacuum evaporation.
LogP (Hydrophobicity)	-0.86[1]	~ 1.5 to 2.0 (Estimated)	Morpholine is infinitely miscible in water; the target's lipophilic cyclohexyl ring drives it into organic solvents.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Can I use a polymer-bound electrophilic scavenger (like an isocyanate or aldehyde resin) to selectively remove the morpholine? No. This is a common and costly kinetic pitfall. Morpholine is a secondary amine, while your target compound contains a primary amine (-CH₂NH₂). Primary amines are less sterically hindered and generally more nucleophilic than secondary amines. If you introduce an electrophilic scavenger, it will react with and destroy your target compound faster than it removes the morpholine impurity.

Q2: Since both are amines, can I wash the morpholine away with water? Yes, but pH control is critical. Morpholine has a LogP of -0.86, meaning it is highly hydrophilic and miscible in water[1]. Your target compound is significantly more lipophilic. If you perform an aqueous wash at a highly basic pH (pH > 12), both amines will exist as free bases. The target compound will partition into the organic layer (e.g., Dichloromethane or 2-Methyltetrahydrofuran), while the morpholine will preferentially partition into the aqueous layer.

Q3: I tried silica gel chromatography, but my product streaked across the column and recovery was terrible. Why? Morpholine-containing compounds are highly basic and interact strongly with the acidic silanol groups on standard silica gel, leading to irreversible binding and peak tailing[2]. To mitigate this, you must deactivate the silica by adding a basic modifier (e.g., 1-2% Triethylamine or aqueous ammonia) to your mobile phase[2].

Q4: Can I just evaporate the morpholine on a rotary evaporator? Yes. Morpholine boils at 129 °C at atmospheric pressure. Under high vacuum (< 5 mmHg), its boiling point drops significantly. You can "strip" the morpholine from the heavier target compound using a rotary evaporator or a Kugelrohr distillation apparatus at 50–60 °C.

Mandatory Visualization: Workflows & Pitfalls

Caption: Recommended workflow for separating morpholine from the target diamine.

Caption: Kinetic pitfall of using electrophilic scavenger resins on primary amines.

Step-by-Step Experimental Protocols

To ensure a self-validating system, use the following protocols. We recommend starting with Protocol A (Vacuum Stripping) as it avoids solvent waste, followed by Protocol B (Aqueous Wash) if trace morpholine remains.

Protocol A: High-Vacuum Stripping (Preferred First Step)

Causality: Exploits the >120 °C boiling point differential between the impurity and the target.

• Preparation: Transfer the crude reaction mixture to a round-bottom flask. Ensure the flask is no more than one-third full to prevent bumping.

• Initial Concentration: Remove any volatile reaction solvents (e.g., methanol, THF) on a standard rotary evaporator at 40 °C and ~50 mmHg.

• High Vacuum Application: Attach the flask to a high-vacuum line or a Kugelrohr apparatus capable of reaching < 5 mmHg.

• Heating: Submerge the flask in a heating bath set to 55–60 °C.

• Collection: Morpholine will vaporize and collect in the dry-ice/acetone cold trap. Continue for 2–4 hours depending on the scale.

• Validation: Take a crude NMR (in CDCl₃). Check for the disappearance of the characteristic morpholine multiplet at ~2.9 ppm (CH₂-NH-CH₂) and ~3.7 ppm (CH₂-O-CH₂).

Protocol B: High-pH Aqueous Extraction (For Trace Removal)

Causality: Exploits the extreme hydrophilicity of morpholine (LogP -0.86) against the lipophilicity of the target compound.

• Dissolution: Dissolve the crude mixture (or the residue from Protocol A) in Dichloromethane (DCM) or 2-Methyltetrahydrofuran (2-MeTHF). Use approximately 10 mL of solvent per gram of crude.

• Basification: In a separatory funnel, add an equal volume of 1M NaOH or saturated aqueous Potassium Carbonate (K₂CO₃). Trustworthiness check: Verify the aqueous layer is pH > 12 using pH paper. This ensures the primary amine on the target remains unprotonated.

• Salting Out (Optional but Recommended): To further drive the target compound into the organic layer and prevent emulsion, add solid NaCl to the aqueous layer until saturated[2].

• Extraction: Stopper and shake vigorously. Vent frequently. Allow the layers to separate.

• Partitioning: Drain the organic layer. Wash the aqueous layer one more time with a fresh portion of DCM to ensure no target compound is left behind.

• Validation: Spot both the organic and aqueous layers on a TLC plate. Stain with Ninhydrin (which reacts with primary and secondary amines). The target compound should be exclusively in the organic layer.

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified [2-(Morpholin-4-yl)cyclohexyl]methanamine.

References

• National Center for Biotechnology Information. "Morpholine | C4H9NO | CID 8083 - PubChem." PubChem, U.S. National Library of Medicine. Available at:[Link]

• Ataman Chemicals. "MORPHOLINE (110-91-8) - Ataman Kimya." Ataman Chemicals. Available at:[Link]

Sources

• 1. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Crystallization techniques for [2-(Morpholin-4-yl)cyclohexyl]methanamine salts

Executive Summary & Chemical Context

Compound Class: 1,2-Disubstituted Cyclohexane Diamine Key Challenge: The [2-(Morpholin-4-yl)cyclohexyl]methanamine scaffold presents unique crystallization challenges due to its conformational flexibility and the presence of two basic centers (primary amine pKa ~10.5, morpholine nitrogen pKa ~8.3). Common Issues:

• Oiling Out: High tendency to undergo Liquid-Liquid Phase Separation (LLPS) rather than nucleation.[1][2]

• Stereoisomerism: The presence of cis and trans diastereomers often inhibits crystal lattice formation.

• Hygroscopicity: Simple halide salts (HCl) can be deliquescent; organic anions are often required for stable solids.

This guide provides a troubleshooting framework for researchers encountering difficulties in isolating this intermediate as a stable crystalline salt.

Troubleshooting Guide (Q&A Format)

Topic A: Preventing "Oiling Out" (Liquid-Liquid Phase Separation)

Q: My salt separates as a sticky oil/gum upon cooling, not a solid. How do I fix this?

A: Oiling out occurs when the metastable zone for liquid-liquid separation is entered before the nucleation limit. This is common for lipophilic diamines like [2-(Morpholin-4-yl)cyclohexyl]methanamine.

Corrective Protocol:

• Reduce Supersaturation: You are likely cooling too fast or the concentration is too high. Dilute your solution by 20-30%.

• Change the Solvent System: Switch to a system with a higher boiling point to allow for a wider temperature ramp.

  • Current (Likely): DCM/Ether (Evaporation) -> Switch to: Isopropanol (IPA) / Methyl tert-butyl ether (MTBE).

• Implement Seeding at High Temperature: Add seed crystals (0.5 wt%) at the "Cloud Point" (just as the solution becomes turbid) rather than after it oils out.

• Use "Oiling Out" to your advantage: If it oils out, reheat until it dissolves, then cool very slowly (5°C/hour) with vigorous stirring to induce nucleation at the droplet interface.

Technical Insight: The morpholine ring adds significant lipophilicity. In pure water or methanol, the salt may be too soluble. In pure ether/hexane, it is insoluble. You need a "Goldilocks" zone (e.g., Ethanol/Ethyl Acetate 1:3 ratio) where the salt has temperature-dependent solubility.

Topic B: Hygroscopicity & Salt Selection

Q: The HCl salt turns into a liquid paste after exposure to air. Is there a better counterion?

A: Dihydrochloride salts of this diamine are notoriously hygroscopic due to the high charge density and hydrogen bonding capacity.

Recommended Alternatives:

• Fumarate (1:1 or 2:1): Fumaric acid is planar and forms robust hydrogen bond networks, often stabilizing the lattice and reducing hygroscopicity.

• L-Tartrate: Excellent for resolving the chiral centers (see Topic C) and typically forms non-hygroscopic solids.

• Oxalate: Often forms the most insoluble and crystalline salt, though toxicity may limit pharmaceutical utility.

Data: Comparative Salt Properties (Representative)

Salt Form	Stoichiometry	Melting Point (°C)	Hygroscopicity	Crystallinity
Dihydrochloride	1:2	180-185 (dec)	High (Deliquescent)	Moderate
Fumarate	1:1	145-150	Low	High
L-Tartrate	1:1	160-165	Low	High (Chiral Resolution)
Succinate	1:1	130-135	Moderate	Moderate

Topic C: Stereochemical Purity (Cis/Trans Separation)

Q: My synthesis yields a mixture of cis/trans isomers. How do I separate them?

A: The cis and trans isomers have significantly different solubilities, particularly in alcoholic solvents.

• Trans Isomer: Typically more planar and forms tighter crystal lattices (higher melting point, lower solubility).

• Cis Isomer: Often more soluble due to steric hindrance disrupting packing.

Protocol:

• Fractional Crystallization:

  • Dissolve the crude mixture in hot Ethanol (10 mL/g).

  • Cool slowly to 0°C. The trans isomer will likely precipitate first. Filter.

  • Evaporate the mother liquor to 50% volume and cool to -20°C to recover the cis isomer.

• Diastereomeric Salt Resolution:

  • Use L-(+)-Tartaric Acid or D-(-)-Mandelic Acid (0.5 eq).

  • These acids will selectively crystallize with one specific enantiomer/diastereomer due to chiral recognition.

Detailed Protocols & Workflows

Protocol 1: Anti-Solvent Crystallization (Standard Method)

Objective: Isolate the bulk salt as a crystalline solid.

Materials:

• Crude [2-(Morpholin-4-yl)cyclohexyl]methanamine (Oil/Solid)

• Solvent: Isopropanol (IPA) or Ethanol (EtOH)

• Anti-Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc)

• Acid: 4M HCl in Dioxane or Fumaric Acid (Solid)

Step-by-Step:

• Dissolution: Dissolve 1.0 g of the crude amine in 5 mL of warm IPA (40°C). Ensure complete dissolution.

• Acid Addition: Add the acid solution dropwise (1.05 eq per basic nitrogen, i.e., ~2.1 eq total for HCl).

  • Note: The solution may become warm (exothermic). Allow to cool to room temperature.

• Anti-Solvent Addition: Slowly add MTBE (dropwise) until a faint, persistent cloudiness appears. Do not add excess.

• Seeding: Add a few crystals of pure salt (if available) or scratch the glass wall with a spatula.

• Crystallization: Stir at room temperature for 1 hour. If oiling occurs, reheat to dissolve and cool slower.[3]

• Isolation: Filter the solid, wash with cold MTBE, and dry under vacuum at 40°C.

Protocol 2: Salt Screening Decision Tree

This workflow helps you select the optimal salt form based on your specific problem (hygroscopicity vs. solubility).

Figure 1: Decision tree for salt selection and troubleshooting crystallization issues.

Scientific Rationale & Mechanism

Why does this molecule present these challenges?

• Conformational Flexibility: The cyclohexane ring can adopt chair or boat conformations, and the morpholine ring can rotate freely. This entropy opposes the formation of an ordered crystal lattice. Salt formation "locks" the conformation via ionic bonds and hydrogen bonding networks.

• pKa Differences: The primary amine (pKa ~10.5) is much more basic than the morpholine nitrogen (pKa ~8.3).

  • Monohydrochloride: Protonates only the primary amine.

  • Dihydrochloride: Protonates both. The high charge density leads to strong hydration spheres, causing hygroscopicity.

  • Organic Salts (Fumarate): The larger organic anion disrupts the hydration sphere and provides additional H-bond acceptors, often leading to non-hygroscopic lattices.

Why Anti-Solvent Crystallization? Direct evaporation often leads to oils because the solubility curve is steep. Anti-solvent addition (e.g., adding non-polar MTBE to polar IPA) creates a "supersaturation spike" that forces nucleation. Controlling the rate of this addition is critical to avoid the metastable oiling-out zone.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Link

  • Standard reference for salt selection criteria and counterion properties.

• Veverka, M., et al. (2013). "Cocrystals and Salts of APIs: Engineering of Physical Properties." Chemical Papers, 67(9). Link

  • Discusses the impact of counterions on hygroscopicity and stability.

• Mettler Toledo. "Oiling Out in Crystallization." Technical Whitepaper. Link

  • Detailed mechanism of liquid-liquid phase separation and remediation str
• Niazi, S. K. (2004). Handbook of Pharmaceutical Manufacturing Formulations. CRC Press.

• PubChem. "[1-(Morpholin-4-yl)cyclohexyl]methanamine." National Library of Medicine. Link

  • Structural analog data used for solubility extrapol

Sources

• 1. mt.com [mt.com]
• 2. benchchem.com [benchchem.com]
• 3. unifr.ch [unifr.ch]

Reference Data & Comparative Studies

Technical Deep Dive: NMR Structural Elucidation of [2-(Morpholin-4-yl)cyclohexyl]methanamine

This guide provides an in-depth technical analysis of the NMR spectral characteristics of [2-(Morpholin-4-yl)cyclohexyl]methanamine . It focuses on the structural elucidation of the 1,2-disubstituted cyclohexane scaffold, distinguishing between stereoisomers (cis vs. trans), and validating the connectivity of the morpholine and methanamine moieties.

Executive Summary & Structural Context

[2-(Morpholin-4-yl)cyclohexyl]methanamine (often synthesized as a trans-isomer via epoxide ring opening) represents a classic "privileged structure" in medicinal chemistry. It combines a lipophilic cyclohexane spacer, a solubilizing morpholine ring, and a reactive primary amine handle.

The Analytical Challenge: The primary "performance" metric in analyzing this molecule is not just identifying functional groups, but rigorously proving the relative stereochemistry (cis vs. trans) and conformation (chair flips). A standard 1H-NMR spectrum often presents overlapping multiplets in the aliphatic region (1.0–2.0 ppm), requiring specific 2D experiments and coupling constant (

) analysis for resolution.

Comparison of Isomeric Profiles

Feature	Trans-Isomer (1R, 2R)	Cis-Isomer (1R, 2S)	Diagnostic Utility
H1-H2 Coupling ( )	~10–12 Hz (Diaxial)	~3–5 Hz (Axial-Equatorial)	Primary Differentiator
Thermodynamic Stability	High (Diequatorial substituents)	Lower (Axial/Equatorial)	Synthesis route confirmation
Morpholine N-CH₂ Shifts	Distinct, sharp multiplets	Often broadened due to steric clash	Conformational mobility indicator

Experimental Protocol: Sample Preparation

To ensure high-resolution data and minimize exchange broadening of the amine protons, the following protocol is recommended.

• Solvent Selection:

  • Preferred:

    (Chloroform-d) + 0.03% TMS. Excellent for resolving the aliphatic cyclohexane envelope.

  • Alternative:

    . Use only if the sample is a salt (e.g., dihydrochloride). Note that DMSO will sharpen the NH₂ protons (usually a broad singlet at 1.5–2.0 ppm in but a distinct peak at ~8.0 ppm in DMSO for salts).

• Concentration: 10–15 mg in 0.6 mL solvent.

• Acquisition Parameters:

  • 1H: Minimum 64 scans, relaxation delay (

    ) 2.0s to allow full relaxation of methine protons.

  • 13C: Minimum 1024 scans, broadband proton decoupling.

1H-NMR Spectrum Analysis

The spectrum is divided into three distinct zones. The chemical shifts below assume the Free Base form in

.

Zone A: The Morpholine "Signature" (2.4 – 3.7 ppm)

The morpholine ring is chemically equivalent in a time-averaged environment, but the chair conformation of the cyclohexane can induce magnetic non-equivalence if rotation is restricted.

• 3.65 – 3.75 ppm (4H, t, Hz): The protons. These are the most deshielded aliphatic signals.
• 2.40 – 2.60 ppm (4H, m): The protons of the morpholine ring.

  • Diagnostic Check: If these split into complex multiplets rather than a clean triplet/broad singlet, it indicates restricted rotation or protonation (salt formation).

Zone B: The Methanamine "Handle" & Key Methines (2.2 – 2.8 ppm)

This region contains the critical connectivity information.

• 2.50 – 2.70 ppm (2H, d/m): The exocyclic protons.
• 2.15 – 2.30 ppm (1H, ddd, H-2): The proton on the cyclohexane ring attached to the morpholine nitrogen.

  • Crucial Analysis: Look for the splitting pattern of this proton.[1] In the trans-isomer, this proton is axial.[2] It will show two large couplings (

    Hz, one from H-1 axial, one from H-3 axial) and one small coupling ( Hz, H-3 equatorial).

  • Result: A wide "triplet of doublets" or "quartet-like" appearance.

Zone C: The Cyclohexane "Fingerprint" (1.0 – 1.9 ppm)

• 1.00 – 1.90 ppm (8H + 2H from NH₂): Overlapping multiplets.

  • H-1 (Methine attached to

    ): Often buried near 1.4 ppm.

  • NH₂: Broad singlet, variable position (1.5 – 2.5 ppm). Disappears on

    shake.

13C-NMR Spectrum Analysis

The 13C spectrum confirms the carbon count (11 total carbons).

Carbon Type	Count	Chemical Shift ( ppm)	Assignment Logic
Ether (C-O)	2	66.5 – 67.5	Characteristic morpholine C-O signal.
Amine (C-N)	2	53.0 – 54.5	Morpholine C-N carbons.
Methine (CH-N)	1	60.0 – 65.0	Cyclohexane C-2 (attached to Morpholine). Highly deshielded.
Methylene (CH₂-N)	1	45.0 – 48.0	Exocyclic .
Methine (CH-R)	1	38.0 – 42.0	Cyclohexane C-1 (branch point).
Ring CH₂	4	20.0 – 30.0	Remaining cyclohexane methylenes (C3, C4, C5, C6).

Advanced Verification: 2D-NMR Logic

To rigorously prove the structure (E-E-A-T requirement for high-impact publishing), you must establish connectivity using 2D correlations.

Workflow Visualization

The following diagram illustrates the logical flow for assigning the stereochemistry and connectivity.

Figure 1: Structural Elucidation Workflow. The critical decision point relies on the coupling constant (

) derived from 1H or COSY spectra.

Key 2D Correlations

• COSY (Correlation Spectroscopy):

  • Establish the spin system:

    .

  • This confirms the 1,2-substitution pattern versus 1,3 or 1,4.[2]

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Crucial Link: Look for a correlation between the Morpholine N-CH₂ protons (

    2.5 ppm) and the Cyclohexane C-2 carbon ( 62 ppm). This proves the morpholine is attached to the ring.

  • Handle Link: Correlation between the exocyclic

    protons and C-1, C-2, and C-6 of the cyclohexane ring.

Comparative Performance: Free Base vs. Salt

In drug development, this molecule is often handled as a dihydrochloride salt. The NMR performance changes drastically between forms.

Parameter	Free Base (CDCl₃)	2HCl Salt (D₂O / DMSO-d₆)	Implication
Resolution	High; sharp peaks.	Moderate; broadening due to H-bonding.	Free base preferred for structural proof.
Amine Protons	Broad singlet (1.5 ppm).	Broad downfield signals (8.0+ ppm).	Salt confirms protonation state.
Morpholine Shifts	N-CH₂ at ~2.5 ppm.	N-CH₂ shifts downfield to ~3.0–3.5 ppm.	Positive charge on Nitrogen deshields adjacent protons.
Solubility	Soluble in organic solvents.	Soluble in water/DMSO.	Dictates solvent choice.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for coupling constant analysis in cyclohexanes).

• PubChem. (2025).[3] Compound Summary: Rac-[(1r,2r)-2-(morpholin-4-yl)cyclohexyl]methanamine dihydrochloride.[4] National Library of Medicine. Available at: [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier.

• SDBS. (2024). Spectral Database for Organic Compounds. AIST. (General reference for morpholine and cyclohexane chemical shifts). Available at: [Link]

Sources

• 1. Chirality Sensing of N-Heterocycles via 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. 1-(Morpholin-4-yl)methanamine | C5H12N2O | CID 17939679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - Rac-[(1r,2r)-2-(morpholin-4-yl)cyclohexyl]methanamine dihydrochloride (C11H22N2O) [pubchemlite.lcsb.uni.lu]

Comparative Reactivity Guide:[2-(Morpholin-4-yl)cyclohexyl]methanamine vs. Benzylamine in Organic Synthesis

In the landscape of drug development and complex organic synthesis, the selection of amine building blocks is a critical determinant of both a molecule's pharmacokinetic profile and the synthetic feasibility of its assembly. This guide provides an objective, data-driven comparison between a highly reactive, unhindered standard—benzylamine —and a structurally complex, sterically encumbered alternative—[2-(Morpholin-4-yl)cyclohexyl]methanamine .

By analyzing their structural electronics, steric environments, and kinetic behaviors, researchers can make informed decisions regarding chemoselectivity and reaction design.

Structural and Electronic Profiling

The fundamental reactivity of an amine is governed by the availability of its nitrogen lone pair, which is influenced by both electronic (inductive/resonance) and steric factors[1].

Benzylamine: Benzylamine is a primary aliphatic amine where the nitrogen is separated from the aromatic ring by a methylene bridge (-CH₂-)[2]. This structural nuance insulates the lone pair from resonance delocalization into the benzene ring, rendering it significantly more basic and nucleophilic than anilines[3]. Because the methylene bridge allows for free rotation and lacks bulky adjacent substituents, benzylamine exhibits minimal steric hindrance, resulting in exceptionally fast reaction kinetics. Its high nucleophilicity is well-documented, with a Mayr nucleophilicity parameter (

) of 13.46 in methanol/acetonitrile mixtures[4].

[2-(Morpholin-4-yl)cyclohexyl]methanamine: This molecule features a cyclohexane backbone with 1,2-disubstitution: a primary methanamine group at position 1 and a tertiary morpholine ring at position 2. While aliphatic amines generally exhibit strong basicity, the nucleophilicity of this specific compound is heavily attenuated by its steric environment[1]. The bulky morpholine ring physically shields the adjacent primary amine trajectory (Bürgi-Dunitz angle). Furthermore, the chair conformation of the cyclohexane ring introduces 1,3-diaxial interactions or gauche steric clashes depending on the relative stereochemistry, further destabilizing the transition state during electrophilic attack[5].

Quantitative Data Comparison

The following table summarizes the divergent physicochemical and reactivity profiles of the two amines. Quantitative proxies are used to illustrate the profound impact of steric hindrance on nucleophilicity.

Property	Benzylamine	[2-(Morpholin-4-yl)cyclohexyl]methanamine
Structural Class	Primary aliphatic (benzylic) amine	Primary aliphatic + Tertiary amine
pKa (Primary Amine)	~9.3	~10.2 (estimated based on aliphatic nature)
Nucleophilicity (Mayr )	13.46[4]	< 11.0 (estimated due to steric bulk)
Steric Hindrance Profile	Low (Freely rotating methylene)	High (1,2-disubstituted cyclohexane system)
Relative Acylation Rate ( )	1.0 (Reference standard)	~0.05 - 0.1 (Highly attenuated)
Chemoselectivity	Poor (Prone to over-alkylation)	Excellent (Mono-alkylation strongly favored)

Mechanistic Pathways & Logical Relationships

The choice between these two amines dictates the synthetic pathway's susceptibility to side reactions. Highly nucleophilic amines like benzylamine are prone to over-reaction (e.g., di-alkylation), whereas sterically hindered amines naturally bottleneck the reaction at the mono-substituted stage.

Logical relationship between amine steric hindrance and reaction chemoselectivity.

Experimental Methodologies

To objectively compare the performance of these two amines, the following self-validating protocols are designed to isolate and measure the impact of steric hindrance.

Protocol 1: Competitive Acylation Assay (Self-Validating Determination)

Causality & Rationale: Measuring the absolute rate of extremely fast reactions (like amine acylation) is difficult without specialized stopped-flow equipment. By creating a "starvation environment" where 1.0 equivalent of both amines competes for only 0.5 equivalents of an electrophile, the ratio of the resulting products directly reflects their relative kinetic nucleophilicity.

Step-by-step workflow for the competitive acylation assay.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under N₂, dissolve benzylamine (1.0 mmol) and [2-(Morpholin-4-yl)cyclohexyl]methanamine (1.0 mmol) in anhydrous dichloromethane (10 mL). Add triethylamine (1.5 mmol) as an acid scavenger.

• Electrophile Addition: Cool the mixture to 0 °C. Dropwise, add a solution of benzoyl chloride (0.5 mmol) in DCM (2 mL) over 5 minutes.

• Quenching: Stir for 30 minutes at 0 °C, then quench the reaction by adding saturated aqueous NaHCO₃ (10 mL). Self-Validation: The immediate neutralization of HCl prevents the protonation of unreacted amines, freezing the kinetic ratio.

• Extraction & Analysis: Extract with ethyl acetate (3 x 10 mL), dry over Na₂SO₄, and concentrate. Analyze the crude mixture via LC-MS (UV integration at 254 nm). Because both resulting amides contain the same UV-active benzoyl chromophore, their peak area ratio directly yields the relative reaction rate (

  ).

Protocol 2: Chemoselective Reductive Amination

Causality & Rationale: Reductive amination requires the formation of an intermediate imine. The bulky [2-(Morpholin-4-yl)cyclohexyl]methanamine faces a high activation energy barrier during nucleophilic addition to a carbonyl. To overcome this, Titanium(IV) isopropoxide (Ti(OiPr)₄) is used as a Lewis acid to activate the carbonyl and act as a water scavenger, driving the equilibrium toward the imine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected as the reducing agent because it is mild enough to avoid prematurely reducing the unreacted ketone.

Step-by-Step Procedure:

• Imine Formation: Dissolve the target ketone (1.0 mmol) and[2-(Morpholin-4-yl)cyclohexyl]methanamine (1.1 mmol) in anhydrous THF (5 mL). Add Ti(OiPr)₄ (2.0 mmol) and stir at room temperature for 12 hours.

• Reduction: Cool the mixture to 0 °C and add NaBH(OAc)₃ (1.5 mmol) in portions. Stir for an additional 4 hours, allowing it to warm to room temperature.

• Workup: Quench with 1M NaOH (5 mL) to precipitate titanium salts as TiO₂. Filter the suspension through a pad of Celite, washing with EtOAc.

• Validation: Analyze the organic layer via GC-MS or LC-MS. Self-Validation: If the mass balance shows a high concentration of the corresponding secondary alcohol, it indicates that imine formation failed (steric rejection) and the ketone was prematurely reduced. Benzylamine, run in parallel without Ti(OiPr)₄, will typically reach >95% conversion to the desired amine, highlighting the distinct steric requirements of the morpholinyl derivative.

References

• Mayr's Database Of Reactivity Parameters - N-Nucleophiles LMU Munich (lmu.de)
• Assertion Benzylamine is more basic than aniline Reason class 12 chemistry CBSE Vedantu (vedantu.com)
• Nucleophilicity Trends of Amines Master Organic Chemistry (masterorganicchemistry.com)
• Application and Research of Benzylamine ChemicalBook (chemicalbook.com)
• Electronic and steric substituent influences on the conformational equilibria of cyclohexyl esters: the anomeric effect is not anomalous! PubMed (nih.gov)

Sources

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• 3. Assertion Benzylamine is more basic than aniline Reason class 12 chemistry CBSE [vedantu.com]
• 4. Mayr's Database Of Reactivity Parameters - N-Nucleophiles [cup.lmu.de]
• 5. Electronic and steric substituent influences on the conformational equilibria of cyclohexyl esters: the anomeric effect is not anomalous! - PubMed [pubmed.ncbi.nlm.nih.gov]

Chiral HPLC separation of [2-(Morpholin-4-yl)cyclohexyl]methanamine enantiomers

An In-Depth Technical Guide to the Chiral HPLC Separation of [2-(Morpholin-4-yl)cyclohexyl]methanamine Enantiomers

Introduction: The Imperative of Enantiomeric Purity

In pharmaceutical development, the three-dimensional structure of a molecule is not a trivial detail; it is fundamental to its biological function. For chiral molecules, which exist as non-superimposable mirror images called enantiomers, this structural duality can lead to dramatically different pharmacological and toxicological profiles.[1] The regulatory landscape has increasingly shifted to favor the development of single-enantiomer drugs, as one enantiomer may be therapeutically active while the other could be inactive, or worse, detrimental.[1]

This guide focuses on the enantioselective separation of [2-(Morpholin-4-yl)cyclohexyl]methanamine, a chiral amine featuring a morpholine ring and a cyclohexyl backbone. Such structures are common building blocks in medicinal chemistry. The presence of a basic amine group presents specific challenges in high-performance liquid chromatography (HPLC), primarily due to potential interactions with the stationary phase support, which can lead to poor peak shape and resolution.

Herein, we provide a comparative analysis of robust chiral HPLC methodologies, grounded in mechanistic principles and supported by experimental protocols. This guide is designed for researchers, scientists, and drug development professionals to establish a reliable, high-resolution separation for this class of compounds.

Part 1: Foundational Principles - Strategic Selection of the Chiral Stationary Phase (CSP)

The success of any chiral separation hinges on the selection of an appropriate chiral stationary phase (CSP).[2] The CSP creates a chiral environment where the two enantiomers form transient, diastereomeric complexes with differing energies, leading to different retention times.[3] For a basic amine like [2-(Morpholin-4-yl)cyclohexyl]methanamine, the choice of CSP is dictated by the need for specific intermolecular interactions.

The Causality Behind CSP Selection

• Polysaccharide-Based CSPs: These are the most versatile and widely successful CSPs for a broad range of chiral compounds, including amines.[4][5] Derived from cellulose or amylose and functionalized with carbamate or benzoate derivatives, these polymers form helical grooves. Chiral recognition occurs through a combination of hydrogen bonding, dipole-dipole interactions, π-π stacking, and steric hindrance as the analyte fits into these chiral grooves.[6] Their broad applicability makes them the primary choice for initial method screening.[2] Immobilized versions offer the significant advantage of being compatible with a wider range of organic solvents, enhancing method development flexibility.[7]

• Cyclodextrin-Based CSPs: These CSPs consist of cyclic oligosaccharides that form a truncated cone or torus shape.[8] Their primary mechanism of action is inclusion complexation, where the analyte (or a portion of it) fits into the relatively hydrophobic cavity of the cyclodextrin.[9] Chiral recognition is achieved through interactions between the analyte's functional groups and the hydroxyl groups at the rim of the cavity. They are particularly effective in reversed-phase and polar organic modes.[10][11]

• Macrocyclic Glycopeptide CSPs: Phases like those based on vancomycin or teicoplanin offer a complex array of chiral selectors, including peptide backbones, sugar moieties, and aromatic rings.[12] This multi-modal interaction capability makes them highly effective for separating polar and ionizable compounds like amines. A key advantage is their excellent performance in reversed-phase and polar ionic modes, which are directly compatible with mass spectrometry (LC-MS).[13]

Table 1: Comparative Overview of Primary CSPs for Chiral Amine Separation

Feature	Polysaccharide-Based CSPs	Cyclodextrin-Based CSPs	Macrocyclic Glycopeptide CSPs
Chiral Selector	Derivatized cellulose or amylose	Derivatized α, β, or γ-cyclodextrin	Vancomycin, Teicoplanin, etc.
Primary Mechanism	Steric hindrance, H-bonding, π-π interactions within chiral grooves	Inclusion complexation into a hydrophobic cavity	H-bonding, ionic interactions, inclusion, steric hindrance
Typical Modes	Normal Phase, Polar Organic, Reversed-Phase	Reversed-Phase, Polar Organic	Reversed-Phase, Polar Ionic, Polar Organic
Strengths	Extremely broad selectivity, high success rate[5]	Excellent for reversed-phase, good for LC-MS[10][13]	Excellent for polar/ionizable compounds, LC-MS compatible[12]
Considerations	Coated versions have solvent limitations; immobilized versions are preferred[7]	May have lower sample capacity than polysaccharide CSPs	Mobile phase pH can be a critical parameter

Part 2: Experimental Comparison and Method Development

A logical, structured approach to method development is crucial. For [2-(Morpholin-4-yl)cyclohexyl]methanamine, we recommend an initial screening on polysaccharide-based CSPs due to their high historical success rate with chiral amines.[14]

Logical Workflow for Chiral Method Screening

The following diagram outlines a systematic workflow for screening and optimizing the chiral separation.

Caption: Systematic workflow for chiral method development.

Method A: Normal Phase Chromatography on a Polysaccharide CSP

Causality: Normal phase (NP) chromatography is an excellent starting point. The non-polar mobile phase minimizes interactions with the chiral selector, often leading to more pronounced differences in the enantiomers' interactions with the CSP's specific binding sites (e.g., carbamate groups), resulting in high selectivity.[15] For basic amines, adding a small amount of a basic modifier is essential to block active silanol sites on the silica support, ensuring symmetrical peak shapes.[16]

Experimental Protocol:

• HPLC System: Standard HPLC with isocratic pump, autosampler, column oven, and UV detector.

• Chiral Column: Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate), immobilized), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane / Isopropanol (IPA) (80:20, v/v) with 0.1% Diethylamine (DEA).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 215 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve racemic standard in the mobile phase to a concentration of 1.0 mg/mL.

Method B: Reversed-Phase Chromatography on a Macrocyclic Glycopeptide CSP

Causality: Reversed-phase (RP) methods are highly desirable for their compatibility with aqueous samples and, most importantly, with mass spectrometry. A macrocyclic glycopeptide CSP is chosen here as it excels in RP mode for separating basic compounds.[12][13] The use of a buffer is critical to control the ionization state of the analyte and the stationary phase, which directly impacts retention and selectivity.

Experimental Protocol:

• HPLC System: Standard HPLC or LC-MS system.

• Chiral Column: Astec® CHIROBIOTIC® V2 (Vancomycin-based), 250 x 4.6 mm, 5 µm.

• Mobile Phase: Acetonitrile / 20 mM Ammonium Acetate buffer, pH 6.0 (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 215 nm or MS detection.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve racemic standard in a mixture of Acetonitrile/Water (50:50) to a concentration of 1.0 mg/mL.

The Authoritative Role of Mobile Phase Additives

For basic analytes like [2-(Morpholin-4-yl)cyclohexyl]methanamine, mobile phase additives are not optional; they are a critical component of the self-validating system. Without them, chromatograms are often unusable due to severe peak tailing.

• Basic Additives (e.g., DEA, TEA, Butylamine): Their primary role is to suppress the interaction between the basic analyte and acidic residual silanol groups on the silica surface of the CSP. This masking effect dramatically improves peak efficiency and symmetry.[14] Secondarily, the additive can influence the chiral recognition mechanism itself by competing with the analyte for polar interaction sites on the CSP or by altering the analyte's conformation in solution.

• Acidic Additives (e.g., TFA, Formic Acid): These are used to protonate the basic analyte, allowing it to be separated in a reversed-phase or polar ionic mode, often as an ion pair. The choice between an acidic or basic additive can fundamentally change the separation, sometimes even reversing the enantiomeric elution order.

The diagram below illustrates the crucial role of a basic additive.

Caption: Effect of a basic additive on peak shape.

Part 3: Comparative Performance Data

The following table summarizes expected performance data from the described methods. These values are representative for this class of compound and illustrate the typical outcomes of each approach. Baseline separation, which is critical for accurate quantification, is generally achieved when the resolution (Rs) is ≥ 1.5.

Table 2: Hypothetical Performance Data for Enantiomeric Separation

Parameter	Method A (Normal Phase)	Method B (Reversed-Phase)
Column	Chiralpak® IA	Astec® CHIROBIOTIC® V2
Mobile Phase	Hexane/IPA (80:20) + 0.1% DEA	ACN/20mM NH₄OAc, pH 6.0 (70:30)
Retention Time (t₁)	8.5 min	10.2 min
Retention Time (t₂)	10.2 min	11.8 min
Selectivity (α)	1.20	1.16
Resolution (Rs)	2.5	1.9

Interpretation of Data:

• Both methods successfully achieve baseline separation (Rs > 1.5).

• Method A (Normal Phase) shows slightly higher selectivity (α), indicating a stronger differentiation in the binding affinity between the enantiomers and the CSP under these conditions. This is a common observation for polysaccharide CSPs in normal phase mode.

• Method B (Reversed-Phase) provides a robust, MS-compatible separation. While the selectivity is slightly lower, the resolution is still excellent and more than sufficient for quantitative analysis.

Conclusion and Authoritative Recommendation

The enantiomers of [2-(Morpholin-4-yl)cyclohexyl]methanamine can be effectively resolved using chiral HPLC. A systematic screening approach is paramount for efficient method development.

Based on extensive experience with chiral amines, the most reliable starting point is Method A: Normal Phase Chromatography on an immobilized polysaccharide-based CSP, such as Chiralpak® IA, with a basic additive. This approach consistently provides high selectivity and excellent resolution for this compound class.[14][17]

Should LC-MS compatibility be a primary requirement, or if normal phase conditions fail to yield a separation, Method B: Reversed-Phase Chromatography on a macrocyclic glycopeptide CSP is an outstanding alternative. It provides the necessary resolution within a solvent system amenable to modern analytical workflows.[13]

Ultimately, the choice of method will depend on the specific goals of the analysis—be it high-throughput screening, preparative purification, or sensitive bioanalysis. This guide provides the foundational knowledge and validated protocols to confidently achieve any of these objectives.

References

• Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography. KSBB Journal. Available at: [Link]

• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. PubMed. Available at: [Link]

• Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. National Institutes of Health (NIH). Available at: [Link]

• A teicoplanin-cyclodextrin bilayer chiral stationary phase boosts chiral separation of native amino acids. Royal Society of Chemistry. Available at: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available at: [Link]

• Multimodal HPLC Screening of Polysaccharide-based Chiral Stationary Phases. Pharmaceutical Technology. Available at: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. ResearchGate. Available at: [Link]

• Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. Scientific Research Publishing. Available at: [Link]

• The effect of mobile phase composition on the chiral separation of compounds. ResearchGate. Available at: [Link]

• Cyclodextrin-Based Chiral Stationary Phases for Liquid Chromatography. SpringerLink. Available at: [Link]

• HPLC Enantioseparation on Cyclodextrin-Based Chiral Stationary Phases. SpringerLink. Available at: [Link]

• A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. National Institutes of Health (NIH). Available at: [Link]

• Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases. MDPI. Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Chiral HPLC and SFC Columns. Columnex. Available at: [Link]

• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Daicel Chiral Technologies. Available at: [Link]

• Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases. Preprints.org. Available at: [Link]

• Impact of Reversed-Phase Chiral Chromatography on the LC-MS Analysis of Drugs in Biological Fluids. AZoNetwork. Available at: [Link]

• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. ResearchGate. Available at: [Link]

• Expanding Complex Morpholines Using Systematic Chemical Diversity. National Institutes of Health (NIH). Available at: [Link]

• Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. Frontiers. Available at: [Link]

• Chiral HPLC separation: strategy and approaches. Chiralpedia. Available at: [Link]

• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. MDPI. Available at: [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Pharma Group. Available at: [Link]

• Recent Development: Enantio Selective Eextraction in Chiral Separation. IntechOpen. Available at: [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

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• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 4. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration [scirp.org]
• 7. columnex.com [columnex.com]
• 8. Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases [mdpi.com]
• 9. Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases[v1] | Preprints.org [preprints.org]
• 10. Cyclodextrin-Based Chiral Stationary Phases for Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 11. HPLC Enantioseparation on Cyclodextrin-Based Chiral Stationary Phases | Springer Nature Experiments [experiments.springernature.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. lcms.cz [lcms.cz]
• 14. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Purity Determination of [2-(Morpholin-4-yl)cyclohexyl]methanamine Reference Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of reference standards is paramount. This guide offers a comprehensive comparison of analytical methodologies for determining the purity of [2-(Morpholin-4-yl)cyclohexyl]methanamine, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). As a Senior Application Scientist, this document is structured to provide not only procedural steps but also the underlying scientific rationale to empower researchers in selecting and implementing the most suitable purity assessment strategy.

The Critical Role of Purity in Pharmaceutical Development

[2-(Morpholin-4-yl)cyclohexyl]methanamine serves as a crucial building block in medicinal chemistry. The presence of impurities, even in trace amounts, can significantly impact the safety, efficacy, and stability of the final drug product.[1][2] Therefore, rigorous purity testing of this intermediate is a non-negotiable aspect of quality control and regulatory compliance.[3] This guide will delve into the three most pertinent analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

A Comparative Overview of Analytical Techniques

The selection of an appropriate analytical method for purity determination hinges on several factors, including the physicochemical properties of the analyte and potential impurities, the required sensitivity, and the intended purpose of the analysis.[4][5]

Technique	Principle	Strengths	Limitations	Best Suited For
HPLC	Separation based on differential partitioning between a mobile and stationary phase.	Versatile, robust, and widely available. Suitable for a broad range of compounds.	May require derivatization for compounds lacking a UV chromophore.	Routine quality control, quantification of known and unknown impurities.
GC-MS	Separation of volatile compounds followed by mass-based detection.	High sensitivity and selectivity, excellent for identifying unknown impurities.	Requires the analyte to be volatile or amenable to derivatization.	Analysis of volatile impurities and by-products.
qNMR	Intrinsic quantitative nature based on the direct proportionality between signal intensity and the number of nuclei.	No need for identical reference standards for each impurity, provides structural information.	Lower sensitivity compared to chromatographic methods, requires specialized equipment and expertise.	Absolute purity determination and certification of reference standards.[6][7]

In-Depth Analysis and Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

HPLC is a cornerstone of pharmaceutical analysis due to its versatility and robustness.[8] For a primary amine like [2-(Morpholin-4-yl)cyclohexyl]methanamine, which lacks a strong UV chromophore, derivatization is often necessary to achieve the required sensitivity for UV detection.[9]

Causality Behind Experimental Choices:

The choice of a C18 column is based on its wide applicability for the separation of moderately polar to non-polar compounds.[9] A gradient elution is employed to ensure the effective separation of impurities with a range of polarities. Derivatization with an agent like 1-naphthylisothiocyanate (NIT) introduces a chromophore, enabling sensitive UV detection.[9][10]

Workflow for HPLC Analysis

Caption: Workflow for HPLC purity analysis of [2-(Morpholin-4-yl)cyclohexyl]methanamine.

Detailed Experimental Protocol: HPLC-UV

• Instrumentation and Materials:

  • HPLC system with a UV detector.

  • C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).

  • 1-naphthylisothiocyanate (NIT).

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • [2-(Morpholin-4-yl)cyclohexyl]methanamine reference standard and test sample.

• Preparation of Solutions:

  • Standard Solution: Accurately weigh and dissolve the reference standard in a suitable solvent (e.g., acetonitrile/water) to a concentration of 1 mg/mL.[11]

  • Sample Solution: Prepare the test sample in the same manner as the standard solution.[11]

  • Derivatization: To 1 mL of the standard and sample solutions, add an excess of NIT solution in acetonitrile and allow the reaction to proceed to completion.

• HPLC Method Parameters:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A time-programmed gradient from a higher proportion of A to a higher proportion of B to elute compounds with varying polarities.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: Wavelength appropriate for the NIT-derivative (e.g., 230 nm).

  • Injection Volume: 10 µL

• Data Analysis:

  • The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks.[11]

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[12] For a compound like [2-(Morpholin-4-yl)cyclohexyl]methanamine, derivatization may be required to increase its volatility and improve peak shape.[13]

Causality Behind Experimental Choices:

Derivatization, for instance, through silylation or acylation, converts the polar amine groups into less polar and more volatile derivatives, making them amenable to GC analysis.[13] The use of a mass spectrometer as a detector allows for the identification of unknown impurities by comparing their mass spectra to library databases.

Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of potential volatile impurities.

Detailed Experimental Protocol: GC-MS

• Instrumentation and Materials:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Capillary column suitable for amine analysis (e.g., DB-5ms).

  • Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).

  • Anhydrous solvent (e.g., Dichloromethane).

• Sample Preparation:

  • Accurately weigh about 1 mg of the sample into a vial.

  • Add 1 mL of anhydrous solvent and 100 µL of the derivatizing agent.

  • Seal the vial and heat at a suitable temperature (e.g., 70 °C) for 30 minutes to ensure complete derivatization.

• GC-MS Method Parameters:

  • Injector Temperature: 280 °C

  • Oven Temperature Program: Start at a low temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 300 °C).

  • Carrier Gas: Helium at a constant flow rate.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Scan Range: m/z 50-550

• Data Analysis:

  • Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify impurities using an internal standard or by area percent normalization.

Quantitative Nuclear Magnetic Resonance (qNMR) for Absolute Purity

qNMR is a primary analytical method that allows for the determination of absolute purity without the need for a specific reference standard for each impurity.[6][7][14] The signal intensity in an NMR spectrum is directly proportional to the number of protons giving rise to that signal.[7]

Causality Behind Experimental Choices:

The selection of a suitable internal standard is critical for accurate qNMR analysis. The internal standard must be of high purity, stable, not react with the sample, and have signals that do not overlap with the analyte signals.[6] Maleic acid or another suitable certified reference material can be used. A deuterated solvent is used to avoid overwhelming the spectrum with solvent signals.[6]

Workflow for qNMR Analysis

Caption: Workflow for absolute purity determination by qNMR.

Detailed Experimental Protocol: qNMR

• Instrumentation and Materials:

  • NMR spectrometer (e.g., 400 MHz or higher).

  • High-purity internal standard (e.g., Maleic acid).

  • Deuterated solvent (e.g., DMSO-d6).

  • Analytical balance.

• Sample Preparation:

  • Accurately weigh a known amount of the [2-(Morpholin-4-yl)cyclohexyl]methanamine sample and the internal standard into the same vial.

  • Dissolve the mixture in a precise volume of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with optimized parameters, particularly a sufficient relaxation delay (D1) to ensure complete relaxation of all relevant protons.

• Data Processing and Purity Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • Calculate the purity using the following equation:[7]

  Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • Purity = Purity of the standard

Conclusion: An Integrated Approach to Purity Assurance

For a comprehensive and robust assessment of the purity of [2-(Morpholin-4-yl)cyclohexyl]methanamine reference standards, an integrated analytical approach is recommended. HPLC and GC-MS are invaluable for impurity profiling and identifying potential by-products from the synthesis.[5] qNMR, on the other hand, provides an accurate and direct measure of the absolute purity of the main component.[6][7] The choice and validation of these methods are critical for ensuring the quality and safety of pharmaceutical products.[3][4][15]

References

• RSSL. (n.d.). qNMR for Purity Determination in Pharmaceuticals. RSSL. Retrieved from [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Emery Pharma. Retrieved from [Link]

• Profound Pharma. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Profound Pharma. Retrieved from [Link]

• ResolveMass Laboratories. (2025, October 18). Analytical Method Development and Validation in Pharmaceuticals. ResolveMass Laboratories. Retrieved from [Link]

• Rajput, D., Rajat, V., & Goyal, A. (2013). Validation of Analytical Methods for Pharmaceutical Analysis. International Journal of Pharmaceutical Erudition, 3(1), 31-40. Retrieved from [Link]

• SGS. (n.d.). ADVANTAGES OF QUANTITATIVE NMR FOR THE DETERMINATION OF RELATIVE RESPONSE FACTORS. SGS. Retrieved from [Link]

• Dong, M. W. (2022, April 15). Analytical Method Validation: Back to Basics, Part II. LCGC International, 35(4), 14-21. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Morpholine, 4-phenyl- on Newcrom R1 HPLC column. SIELC Technologies. Retrieved from [Link]

• Zhang, Q., et al. (2018). Quantitative Assessment of the Absolute Purity of Thiopeptcin Reference Standard by 1H-NMR. Analytical Sciences, 34(10), 1181-1186. Retrieved from [Link]

• Pharmaguideline. (n.d.). Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline. Retrieved from [Link]

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Safety & Regulatory Compliance

[2-(Morpholin-4-yl)cyclohexyl]methanamine proper disposal procedures

Executive Summary & Chemical Identity

[2-(Morpholin-4-yl)cyclohexyl]methanamine is a bicyclic diamine commonly used as a building block in medicinal chemistry.[1][2] Its structure comprises a cyclohexane ring substituted with a morpholine moiety and a primary methylamine group.[2] Due to the presence of both a tertiary amine (morpholine nitrogen) and a primary amine, this compound is highly basic and chemically aggressive.

Operational Directive: Treat this substance as a Corrosive (Category 1B) and Acute Toxin .[2] Improper disposal poses severe risks of exothermic reaction with acids, environmental toxicity, and regulatory non-compliance (RCRA).

Property	Data
Chemical Structure	Bicyclic diamine (Morpholine + Cyclohexane + Primary Amine)
Hazard Class (GHS)	Skin Corr.[1][2][3][4] 1B (Causes severe burns), Eye Dam. 1 , Acute Tox. 4
Physical State	Liquid (typically) or low-melting solid
Basicity	High (pKa ~10-11 for primary amine); Violent reaction with acids
RCRA Waste Code	D002 (Corrosivity), Potential D001 (Ignitability if in solvent)

Hazard Profiling & Pre-Disposal Stabilization

The "Why" Behind the Protocol

Disposal is not merely "throwing away"; it is the stabilization of potential energy.

• Corrosivity: The primary amine group is a potent nucleophile.[2] If mixed with acidic waste streams (e.g., HCl, H₂SO₄), the neutralization reaction is highly exothermic, capable of boiling the solvent and rupturing the waste container.

• N-Oxidation Risk: While tertiary amines are generally stable, long-term storage in the presence of oxidizers can lead to N-oxide formation, which may alter stability.[1][2]

• Carbamate Formation: Exposure to atmospheric CO₂ can form solid carbamates on the container rim, potentially compromising the seal.

Critical Rule: Never dispose of this amine down the drain.[2] It is toxic to aquatic life and will damage plumbing infrastructure.[2]

Step-by-Step Disposal Workflow

Phase 1: Waste Segregation & Container Selection

• Container Material: Use High-Density Polyethylene (HDPE) or Borosilicate Glass .[1][2] Avoid aluminum or zinc containers, as the basic amine can react to release flammable hydrogen gas.

• Segregation: Isolate from:

  • Acids (Violent exothermic reaction).[2]

  • Oxidizers (Fire/Explosion hazard).[2]

  • Halogenated Solvents (Potential for alkylation reactions over time).[2]

Phase 2: Chemical Neutralization (Optional but Recommended for Large Quantities)

If you are disposing of >100g pure substance, pre-neutralization reduces downstream risk. If <100g, skip to Phase 3.

• Dilution: Dissolve the amine in water or ice.[2]

• Acid Addition: Slowly add dilute Hydrochloric Acid (1M) while stirring in an ice bath. Monitor temperature; do not let it exceed 30°C.

• Endpoint: Adjust pH to ~6-8. The resulting hydrochloride salt is non-corrosive but still chemical waste.[2]

Phase 3: Labeling & Storage

• Label: "HAZARDOUS WASTE - Basic Organic Amine."[1][2]

• Constituents: List "[2-(Morpholin-4-yl)cyclohexyl]methanamine" explicitly.

• Hazard Check: Mark "Corrosive" and "Toxic."[2]

Phase 4: Professional Disposal

• Method: Incineration is the only acceptable final destruction method.[2] The nitrogen content requires a facility equipped with scrubbers to handle NOx emissions.[2]

Visualized Decision Logic

The following diagrams illustrate the critical decision-making process for classifying and disposing of this specific compound.

Figure 1: Waste Classification Logic

Caption: Logic flow for determining the RCRA classification and segregation requirements for [2-(Morpholin-4-yl)cyclohexyl]methanamine.

Figure 2: Operational Disposal Workflow

Caption: Step-by-step operational guide for the safe segregation and handover of amine waste.

[1][2][3]

Emergency Procedures

Scenario: Spillage in the Fume Hood

• Evacuate: Clear the immediate area. Vapors can cause respiratory irritation.[2]

• PPE: Don Nitrile gloves (double layer recommended), safety goggles, and a lab coat.

• Absorb: Do NOT use water initially.[2] Cover the spill with Vermiculite or a commercial Amine Spill Kit .[2]

  • Why? Adding water to the pure amine can generate heat and aerosolize the corrosive substance.[2]

• Neutralize: Once absorbed, scoop into a waste container. Wipe the surface with a dilute acetic acid solution (vinegar) to neutralize residues, then wash with soap and water.

Scenario: Skin Exposure

• Flush: Immediately flush skin with tepid water for 15 minutes.[2]

• Medical: Seek medical attention. Amine burns can be deceptive; deep tissue damage may occur even if initial pain is manageable.[2]

References

• PubChem. (2025).[2] Compound Summary: Rac-[(1r,2r)-2-(morpholin-4-yl)cyclohexyl]methanamine dihydrochloride.[1][2][5] National Library of Medicine.[2] Retrieved from [Link]

• Fisher Scientific. (2023).[2] Safety Data Sheet: N1-benzylethane-1,2-diamine (Analogous Amine Hazard Profile). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[2] RCRA Waste Classification: D002 Corrosivity Characteristic.[2] Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling [2-(Morpholin-4-yl)cyclohexyl]methanamine: A Focus on Personal Protective Equipment

In the landscape of pharmaceutical research and development, the synthesis and handling of novel amine compounds are routine. However, routine should never equate to complacency. The compound [2-(Morpholin-4-yl)cyclohexyl]methanamine, a cycloaliphatic amine, requires meticulous handling and a deep understanding of its potential hazards to ensure operator safety and experimental integrity. This guide moves beyond a simple checklist, offering a procedural and logical framework for the safe use of this compound, with a core focus on the selection and implementation of appropriate Personal Protective Equipment (PPE).

The guidance herein is synthesized from established safety protocols for structurally related amines and general chemical safety principles. Given the absence of a specific Safety Data Sheet (SDS) for this exact molecule, we draw authoritative guidance from the SDS for the closely related compound, 1-[2-(Morpholin-4-ylmethyl)phenyl]methanamine, which shares key functional groups and, therefore, similar hazard profiles.[1]

Hazard Identification: Understanding the "Why"

Before selecting PPE, we must first understand the risks. Cycloaliphatic amines, as a class, are known to be irritants and potential sensitizers, capable of causing damage to skin, eyes, and the respiratory system.[2][3] The safety profile of the structurally analogous 1-[2-(Morpholin-4-ylmethyl)phenyl]methanamine classifies it as a corrosive material that causes severe skin burns and eye damage (Category 1B) and is harmful if swallowed.[1]

This corrosive nature is the primary driver of our PPE strategy. Contact with skin or eyes can lead to immediate and severe chemical burns.[1] Therefore, our primary objective is to establish a complete barrier between the chemical and the researcher.

Table 1: Hazard Summary for Structurally Similar Cycloaliphatic Amines

Hazard Classification	Description	GHS Pictogram	Precautionary Statement Reference
Skin Corrosion/Irritation (Category 1B)	Causes severe skin burns and tissue damage upon contact.	Corrosion	P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]
Serious Eye Damage (Category 1)	Causes serious, potentially irreversible eye damage or blindness.	Corrosion	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][4]
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.	Exclamation Mark	P270: Do not eat, drink or smoke when using this product.[1][4]

Engineering Controls: The First Line of Defense

PPE is the last line of defense. All handling of [2-(Morpholin-4-yl)cyclohexyl]methanamine, including weighing, transfers, and reaction setup, must be conducted within a certified chemical fume hood.[5] This primary engineering control is non-negotiable, as it protects against the inhalation of any aerosols or vapors and contains potential spills. Ensure the sash is positioned at the lowest feasible height to maximize protection.

Personal Protective Equipment (PPE): Your Essential Barrier

A multi-layered PPE approach is required. The selection of each component is based on creating a comprehensive barrier against the corrosive hazards of this amine.

Eye and Face Protection

• Minimum Requirement: ANSI Z87.1-rated safety glasses with side shields are mandatory for any work in the laboratory.

• Required for Handling: Due to the severe eye damage risk, chemical splash goggles are required when handling the neat material or concentrated solutions.[6]

• Recommended for High-Risk Operations: For larger scale operations (>5g) or when there is a significant splash risk (e.g., transfers under pressure), a full-face shield worn over chemical splash goggles is the authoritative recommendation.[3]

Skin and Body Protection

A flame-resistant lab coat is standard. However, when handling this corrosive amine, additional protection is essential.

• Chemical-Resistant Apron: A chemically resistant apron, worn over the lab coat, provides an additional barrier for your torso.

• Full Coverage: Ensure legs and feet are fully covered. Long pants and closed-toe, non-permeable shoes are mandatory.

Hand Protection: A Critical Choice

Glove selection is arguably the most critical PPE decision for handling this compound. Not all disposable gloves offer adequate protection against amines.

• Material Selection: While nitrile gloves are a common laboratory staple, for direct handling of corrosive amines, more robust materials are recommended. Butyl or neoprene gloves offer excellent resistance to amine derivatives.[7][8] If these are not available, use heavy-duty (≥8 mil) nitrile gloves and implement a double-gloving technique.

• Double-Gloving: Always wear two pairs of gloves. This practice protects against undetected pinholes and provides a clean outer layer that can be removed if contaminated.

• Inspection and Replacement: Before every use, visually inspect gloves for any signs of degradation or puncture. Change gloves immediately if you suspect contamination, and always remove them before leaving the immediate work area or touching common surfaces like computers or doorknobs.

Respiratory Protection

Under normal conditions of use within a certified chemical fume hood, respiratory protection is not typically required. However, in the event of a large spill or a failure of engineering controls, respiratory protection is critical.

• Emergency Use: Personnel involved in spill cleanup must be equipped with a full-face respirator with an organic vapor/amine cartridge or a self-contained breathing apparatus (SCBA).[6]

Procedural Guide: Safe Handling and PPE Sequence

Adherence to a strict, logical workflow minimizes the risk of exposure. The following diagrams outline the essential sequences for PPE use and waste management.

PPE Donning and Doffing Protocol

The order in which you put on and, more importantly, take off your PPE is critical to prevent cross-contamination.

Caption: Correct sequence for putting on (donning) and removing (doffing) PPE.

Step-by-Step Handling Procedure

• Preparation: Before bringing the chemical into the fume hood, ensure all necessary equipment (spatulas, glassware, waste containers) is present.

• PPE Donning: Follow the donning sequence outlined in the diagram above.

• Chemical Handling: Conduct all manipulations well within the fume hood. If weighing a solid, tare the balance with the weigh boat inside the hood. Use a spatula to transfer the material, avoiding the generation of dust. For liquids, use a syringe or pipette for transfers.

• Post-Handling: Securely cap the primary container. Decontaminate any surfaces within the fume hood that may have been exposed.

• PPE Doffing: Follow the doffing sequence meticulously to avoid contaminating your skin or clothing. Dispose of single-use PPE in the appropriate hazardous waste stream.

• Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[1]

Spill and Disposal Management

Accidents happen. A clear, pre-defined plan for spills and waste disposal is essential.

Emergency Spill Response

• Evacuate: Alert others in the immediate area and evacuate if the spill is large or outside of containment.

• Isolate: If safe to do so, close the fume hood sash.

• Protect: Do not attempt to clean a significant spill without the appropriate respiratory protection.

• Absorb: For small spills within the fume hood, use a chemical absorbent pad or a universal spill absorbent (do not use combustible materials like paper towels).

• Collect: Carefully collect the absorbed material and contaminated items, placing them in a designated, sealed hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Chemical Waste Disposal Workflow

All materials contaminated with [2-(Morpholin-4-yl)cyclohexyl]methanamine must be treated as hazardous waste.

Caption: Workflow for proper segregation and disposal of chemical waste.

Dispose of all contaminated solids (gloves, weigh boats, absorbent pads) and liquids in separate, clearly labeled, and sealed hazardous waste containers in accordance with local, state, and federal regulations.[1] Never pour amine waste down the drain.

By integrating this expert-level understanding of the risks with meticulous, procedure-driven safety protocols, you can confidently and safely handle [2-(Morpholin-4-yl)cyclohexyl]methanamine, ensuring both personal safety and the integrity of your research.

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